1-Methyllysergol-d3

Core Science & Biosynthesis

1-Methyllysergol-d3: A Technical Guide for Researchers

Introduction

1-Methyllysergol is a member of the ergoline (B1233604) family of alkaloids, a diverse group of compounds produced by fungi of the Claviceps genus, commonly known as ergot fungi. These alkaloids are known for their wide range of pharmacological activities, primarily due to their structural similarity to neurotransmitters such as serotonin (B10506), dopamine (B1211576), and norepinephrine. 1-Methyllysergol itself is a derivative of lysergol (B1675761). The "-d3" designation indicates that three hydrogen atoms in the 1-methyl group have been replaced with deuterium (B1214612), a stable isotope of hydrogen. This isotopic labeling makes 1-Methyllysergol-d3 an invaluable tool for researchers, particularly as an internal standard in quantitative mass spectrometry-based analyses.

Chemical and Physical Properties

The precise physical properties of 1-Methyllysergol-d3 have not been empirically determined in published literature. However, they are expected to be very similar to those of 1-Methyllysergol, with a slight increase in molecular weight due to the presence of three deuterium atoms.

Property	Value (Predicted for 1-Methyllysergol-d3)	Value (1-Methyllysergol)
Molecular Formula	C₁₇H₁₇D₃N₂O	C₁₇H₂₀N₂O
Molecular Weight	~271.38 g/mol	268.35 g/mol
Appearance	White to off-white solid (Predicted)	White to off-white solid
Solubility	Soluble in organic solvents like methanol (B129727), ethanol, acetonitrile (B52724), and DMSO. (Predicted)	Soluble in organic solvents.
Stability	Stable under standard laboratory conditions. Should be protected from light and stored in a cool, dry place. (Predicted)	Stable under recommended storage conditions.

Applications in Research

The primary application of 1-Methyllysergol-d3 is as an internal standard for the quantification of 1-Methyllysergol or other structurally related ergot alkaloids in complex biological matrices such as plasma, urine, and tissue samples. Its utility stems from the fact that its chemical and physical behavior is nearly identical to the non-deuterated analyte, but it can be distinguished by its mass in a mass spectrometer. This allows for accurate correction of variations that may occur during sample preparation and analysis, such as extraction efficiency and instrument response.

Experimental Protocols

Quantitative Analysis of 1-Methyllysergol in Biological Samples using LC-MS/MS

This protocol outlines a general procedure for the use of 1-Methyllysergol-d3 as an internal standard.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of biological matrix (e.g., plasma), add 10 µL of a known concentration of 1-Methyllysergol-d3 in methanol (internal standard).

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: A suitable C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for both 1-Methyllysergol and 1-Methyllysergol-d3. The exact m/z values would need to be determined experimentally.

Signaling Pathways

Ergot alkaloids, including 1-Methyllysergol, are known to interact with various G-protein coupled receptors (GPCRs), particularly serotonin (5-HT), dopamine (D), and adrenergic (α) receptors. The specific receptor binding profile of 1-Methyllysergol is not extensively characterized in public literature, but it is expected to share some of the activities of other lysergol derivatives.

In-Depth Technical Guide: 1-Methyllysergol-d3

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for 1-Methyllysergol and its deuterated isotopologue, 1-Methyllysergol-d3, is scarce in publicly available scientific literature. Therefore, this guide has been compiled by leveraging information on the broader class of ergot alkaloids and related lysergic acid derivatives. The properties and experimental protocols described herein are based on established knowledge of structurally similar compounds and should be considered as a predictive guide for research and development purposes.

Core Chemical Properties

1-Methyllysergol-d3 is a deuterated derivative of 1-Methyllysergol, an ergot alkaloid. The core structure is based on the ergoline (B1233604) ring system, characteristic of this class of psychoactive and medicinally relevant compounds. The introduction of three deuterium (B1214612) atoms in the 1-methyl group provides a valuable tool for metabolic studies, pharmacokinetic analysis, and as an internal standard in mass spectrometry-based quantification.

Physicochemical Data

Property	1-Methyllysergol-d3	1-Methyllysergol (Estimated)	Data Source/Basis
Molecular Formula	C₁₇D₃H₁₇N₂O	C₁₇H₂₀N₂O	LGC Standards[1]
Molecular Weight	271.37	268.35	LGC Standards[1]
Accurate Mass	271.176	268.1576	LGC Standards[1]
Melting Point	Not available	Likely a solid with a defined melting point, typical for crystalline alkaloids.	General knowledge of alkaloids
Boiling Point	Not available	Expected to be high and likely to decompose upon heating at atmospheric pressure.	General knowledge of alkaloids
Solubility	Not available	Likely soluble in organic solvents like methanol (B129727), ethanol, chloroform, and DMSO. Limited solubility in water.	General knowledge of ergot alkaloids
pKa	Not available	The basicity of the ergoline nitrogen would result in a pKa in the physiological range, allowing for salt formation.	General knowledge of ergoline structures

Spectral Data

Detailed spectral data for 1-Methyllysergol is not published. However, based on the known structure, the following characteristic signals can be predicted.

¹H-NMR Spectroscopy (Predicted):

• Aromatic Protons: Signals in the aromatic region (δ 6.5-8.0 ppm) corresponding to the indole (B1671886) ring protons.

• Ergoline Ring Protons: A complex series of aliphatic signals in the upfield region (δ 2.0-4.0 ppm).

• N-Methyl Protons: A singlet corresponding to the N-methyl group. For 1-Methyllysergol-d3, this signal would be absent, and a characteristic triplet may be observed in the ¹³C-NMR due to C-D coupling.

• Hydroxymethyl Protons: Signals associated with the -CH₂OH group.

¹³C-NMR Spectroscopy (Predicted):

• Aromatic Carbons: Signals in the downfield region (δ 100-150 ppm).

• Ergoline Ring Carbons: Aliphatic carbon signals in the range of δ 20-70 ppm.

• N-Methyl Carbon: A signal for the N-methyl carbon.

• Hydroxymethyl Carbon: A signal around δ 60-70 ppm.

Mass Spectrometry (Predicted):

• Electron Ionization (EI): A prominent molecular ion peak (M⁺) is expected, along with characteristic fragmentation patterns of the ergoline ring system. For 1-Methyllysergol-d3, the molecular ion would be observed at m/z 271, three units higher than the non-deuterated analog.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 1-Methyllysergol are not publicly available. The following sections provide generalized methodologies based on established procedures for related ergot alkaloids.

Synthesis of 1-Methyllysergol

The synthesis of 1-Methyllysergol would likely start from lysergic acid, a common precursor for many ergot alkaloids.

Hypothetical Synthetic Workflow:

Caption: Hypothetical synthesis of 1-Methyllysergol.

Methodology:

• Esterification of Lysergic Acid: Lysergic acid is first converted to its methyl ester to protect the carboxylic acid functionality. This can be achieved by reacting lysergic acid with methanol in the presence of a catalytic amount of strong acid (e.g., sulfuric acid).

• Reduction of the Methyl Ester: The methyl ester of lysergic acid is then reduced to the corresponding primary alcohol, lysergol. A powerful reducing agent such as lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent is typically used for this transformation.

• N-Methylation: The final step involves the methylation of the indole nitrogen at the 1-position. This can be accomplished by treating lysergol with a methylating agent like methyl iodide (CH₃I) in the presence of a suitable base to deprotonate the indole nitrogen. For the synthesis of 1-Methyllysergol-d3, deuterated methyl iodide (CD₃I) would be used in this step.

Analytical Methods

High-Performance Liquid Chromatography (HPLC):

A reversed-phase HPLC method would be suitable for the analysis of 1-Methyllysergol.

Workflow for HPLC Analysis:

Caption: General workflow for HPLC analysis.

Methodology:

• Column: A C18 reversed-phase column is commonly used for the separation of ergot alkaloids.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) carbonate) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is typically employed.

• Detection: UV detection at a wavelength corresponding to the indole chromophore (around 280 nm and 310 nm) or fluorescence detection (excitation around 310 nm, emission around 410 nm) can be used for sensitive detection.

• Quantification: Quantification is achieved by comparing the peak area of the analyte to that of a known standard. 1-Methyllysergol-d3 can serve as an excellent internal standard for the quantification of 1-Methyllysergol using LC-MS.

Biological Activity and Signaling Pathways

The biological activity of 1-Methyllysergol has not been extensively characterized. However, as an ergot alkaloid, it is predicted to interact with various biogenic amine receptors, particularly serotonin (B10506) (5-HT) and dopamine (B1211576) (D) receptors. The ergoline scaffold is a common feature of many potent ligands for these receptors.

Predicted Receptor Binding Profile

Based on the structure of 1-Methyllysergol, it is likely to exhibit affinity for several receptor subtypes. The N-methylation at the indole nitrogen can influence the binding affinity and selectivity compared to its parent compound, lysergol.

Receptor Family	Predicted Affinity	Rationale
Serotonin (5-HT) Receptors	Likely to bind to various 5-HT receptor subtypes (e.g., 5-HT₁A, 5-HT₂A, 5-HT₂C).	The ergoline structure is a well-known scaffold for serotonin receptor ligands.
Dopamine (D) Receptors	Potential for interaction with D₂-like receptors (D₂, D₃, D₄).	Many ergot alkaloids are potent dopamine receptor agonists or antagonists.
Adrenergic (α) Receptors	Possible affinity for α-adrenergic receptors.	Structural similarities to adrenergic ligands are present in the ergoline nucleus.

Potential Signaling Pathways

The interaction of 1-Methyllysergol with G-protein coupled receptors (GPCRs) like serotonin and dopamine receptors would trigger downstream intracellular signaling cascades.

Simplified G-Protein Coupled Receptor Signaling:

References

• 1. Determination of ergot alkaloids in feed by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of 1-Methyllysergol-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a proposed synthesis for 1-Methyllysergol-d3, a deuterated analog of the ergoline (B1233604) alkaloid 1-Methyllysergol. Due to the limited availability of public-domain data on this specific isotopologue, this document outlines a feasible synthetic pathway based on established methodologies for the N-methylation of related indole (B1671886) and ergoline compounds. The guide includes detailed experimental protocols, data presentation in tabular format, and visualizations of the synthetic workflow and relevant biological pathways.

Introduction

1-Methyllysergol is a derivative of lysergol (B1675761), a naturally occurring ergoline alkaloid. Ergoline alkaloids and their derivatives are of significant interest to the scientific community due to their interactions with various neurotransmitter receptors, most notably serotonin (B10506) receptors. The introduction of deuterium (B1214612) at the 1-methyl position can be a valuable tool for researchers. Deuterated compounds are frequently used in metabolic studies to track the fate of a molecule in biological systems and can sometimes exhibit altered pharmacokinetic profiles, a concept known as the "deuterium effect." This guide proposes a direct and efficient method for the preparation of 1-Methyllysergol-d3, starting from lysergol.

Proposed Synthetic Pathway

The proposed synthesis of 1-Methyllysergol-d3 involves a single key transformation: the N-methylation of the indole nitrogen of a suitable lysergol precursor using a deuterated methylating agent. Based on patent literature describing the methylation of related ergoline structures, the following reaction is proposed:

Reaction Scheme:

Lysergol is reacted with a strong base to deprotonate the indole nitrogen, followed by quenching with deuterated methyl iodide (CD₃I) to introduce the trideuteromethyl group at the N1 position.

A proposed reaction scheme for the synthesis of 1-Methyllysergol-d3.

Experimental Protocols

The following is a proposed experimental protocol for the synthesis of 1-Methyllysergol-d3. This protocol is adapted from procedures for the N-methylation of similar indole alkaloids.

3.1. Materials and Reagents

• Lysergol

• Deuterated Methyl Iodide (CD₃I, 99.5 atom % D)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Dimethylformamide (DMF)

• Anhydrous Diethyl Ether

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., dichloromethane, methanol)

3.2. Proposed Synthesis of 1-Methyllysergol-d3

• Preparation: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with a suspension of sodium hydride (1.2 equivalents) in anhydrous DMF. The suspension is cooled to 0 °C in an ice bath.

• Deprotonation: A solution of lysergol (1.0 equivalent) in anhydrous DMF is added dropwise to the stirred suspension of sodium hydride over a period of 30 minutes. The reaction mixture is then allowed to warm to room temperature and stirred for an additional hour, during which time the evolution of hydrogen gas should cease.

• Methylation: The reaction mixture is cooled back to 0 °C, and a solution of deuterated methyl iodide (1.1 equivalents) in anhydrous DMF is added dropwise. The reaction is then allowed to warm to room temperature and stirred for 12-18 hours.

• Work-up: The reaction is carefully quenched by the slow addition of water at 0 °C. The mixture is then diluted with diethyl ether and washed sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

• Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol (B129727) in dichloromethane) to afford 1-Methyllysergol-d3.

Data Presentation

As specific experimental data for the synthesis of 1-Methyllysergol-d3 is not publicly available, the following tables present expected and illustrative data based on the proposed synthesis and the known properties of similar compounds.

Table 1: Reaction Parameters and Illustrative Results

Parameter	Value
Starting Material	Lysergol
Deuterating Agent	Deuterated Methyl Iodide (CD₃I)
Base	Sodium Hydride (NaH)
Solvent	Anhydrous DMF
Reaction Temperature	0 °C to Room Temperature
Reaction Time	12-18 hours
Illustrative Yield	~70-85%
Illustrative Purity	>98% (by HPLC)

Table 2: Expected Analytical Data for 1-Methyllysergol-d3

Analysis	Expected Result
Appearance	White to off-white solid
Molecular Formula	C₁₇H₁₇D₃N₂O
Molecular Weight	271.38 g/mol
¹H NMR	The spectrum will be similar to that of 1-Methyllysergol, but the characteristic singlet for the N-methyl protons (typically around 3.7 ppm) will be absent.
¹³C NMR	The spectrum will be similar to that of 1-Methyllysergol, but the signal for the N-methyl carbon will appear as a multiplet due to coupling with deuterium.
Mass Spectrometry (ESI+)	Expected [M+H]⁺ at m/z 272.39

Visualization of Workflow and Signaling Pathway

5.1. Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 1-Methyllysergol-d3.

A general workflow for the synthesis of 1-Methyllysergol-d3.

5.2. Signaling Pathway of Ergoline Alkaloids

1-Methyllysergol, like other ergoline alkaloids, is known to interact with serotonin receptors. The primary target is often the 5-HT₂A receptor, a G-protein coupled receptor (GPCR). The activation of this receptor initiates a complex intracellular signaling cascade.

Activation of the 5-HT2A receptor by 1-Methyllysergol.

Conclusion

This technical guide outlines a robust and feasible approach for the synthesis of 1-Methyllysergol-d3. While the lack of publicly available experimental data necessitates a proposed methodology, the outlined protocol is based on well-established chemical principles for the N-methylation of indole alkaloids. The successful synthesis of this deuterated analog would provide a valuable tool for researchers in the fields of pharmacology, drug metabolism, and neuroscience, enabling more detailed studies into the pharmacokinetics and mechanism of action of 1-Methyllysergol and related ergoline compounds. It is recommended that small-scale pilot reactions be conducted to optimize the reaction conditions and confirm the identity and purity of the final product.

An In-depth Technical Guide to 1-Methyllysergol-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 1-Methyllysergol-d3, a deuterated derivative of the ergoline (B1233604) alkaloid 1-Methyllysergol. While specific data for the deuterated form is limited, this document compiles available information and provides representative data and protocols based on closely related lysergic acid derivatives. This guide is intended for researchers, scientists, and professionals in drug development who are interested in the synthesis, analysis, and biological activity of this class of compounds. The unlabelled form of 1-Methyllysergol has the CAS number 5572-96-3[1][2].

Chemical and Physical Data

Due to the limited availability of a specific Certificate of Analysis for 1-Methyllysergol-d3, the following table presents representative quantitative data from the Certificate of Analysis for a structurally similar compound, D-Lysergic Acid Methyl Ester[3]. This data provides an indication of the typical purity and analytical parameters for this class of compounds.

Parameter	Specification / Result (for D-Lysergic Acid Methyl Ester)
Appearance	Pale Brown to Light Brown Solid
Purity (HPLC)	>95% (96.27% at 240 nm)
Molecular Formula	C₁₇H₁₈N₂O₂ (unlabelled)
Molecular Weight	282.34 g/mol (unlabelled)
Solubility	DMSO (Slightly), Methanol (B129727) (Slightly)
Storage	-20°C
Data is representative and based on the Certificate of Analysis for D-Lysergic Acid Methyl Ester[3].

For 1-Methyllysergol-d3, the molecular formula is C₁₇D₃H₁₇N₂O. The isotopic enrichment of deuterated compounds is a critical parameter. For a D₃-labeled molecule, the percentage of molecules that are the CD₃ species and those that are CD₂H can be calculated based on the isotopic enrichment level[4].

Spectroscopic Data

Representative ¹H and ¹³C NMR Data for a Related Ergoline

The following data is for 9,10-Dihydrolysergic Acid and is provided as a representative example.[5]

¹H NMR (400 MHz, CDCl₃, δ ppm): 0.99-1.02 (t, 1H, H9a), 1.37 (m, 1H, H7a), 1.66 (s, 9H, Cme3), 2.00-2.05 (m, 1H, H8), 2.69 (s, 3H, NCH3), 2.82-2.88 (m, 3H, H4a, H9e, H10), 3.20-3.31 (m, 2H, H5, H4e), 7.04 (d, 1H, H-12), 7.26-7.32 (m, 2H, H13), 7.79 (s, 1H, H14).

¹³C NMR (100 MHz, CDCl₃, δ ppm): 13.7 (CMe), 19.77 (C17), 25.65 (C4), 29.43 (C9), 37.86 (C10), 59.61 (C7), 66.98 (C5), 83.78 (C-O), 113.50 (C3), 113.68 (C13), 117.21 (C12), 119.94 (C2), 125.58 (C16), 130.56 (C8).

Representative Mass Spectrum Data

The following mass spectrum data is for Ergine (LSA) and is provided as a representative example.[6][7][8]

m/z	Interpretation
268.144	[M+H]⁺ of Ergine (LSA) and Isoergine
223.123	Fragment ion
208.081	Fragment ion
253.126	Fragment ion
237.104	Fragment ion

Experimental Protocols

Synthesis of 1-Methyllysergol-d3 (Conceptual Workflow)

A detailed, validated synthesis protocol for 1-Methyllysergol-d3 is not publicly available. However, a general strategy for the synthesis of stable isotope-labeled ergot alkaloids can be conceptualized. This typically involves the demethylation of the parent ergot alkaloid followed by remethylation using a deuterated methylating agent, such as ¹³CD₃-labeled iodomethane[9]. The resulting product would then be purified by preparative HPLC[9].

Conceptual workflow for the synthesis of 1-Methyllysergol-d3.

Purification of Ergot Alkaloids by HPLC

High-performance liquid chromatography (HPLC) is a standard method for the purification and analysis of ergot alkaloids[10][11][12]. A general protocol for the purification of ergot alkaloids from a crude extract is outlined below.

1. Sample Preparation:

• Dissolve the crude extract in a suitable solvent, such as a mixture of methanol and 0.25% concentrated H₃PO₄ (40:60, v/v)[13].

2. HPLC System:

• Column: A reversed-phase C18 column is commonly used[10].

• Mobile Phase: A gradient elution is typically employed. For example, starting with a high proportion of an aqueous buffer (e.g., 5 mM ammonium (B1175870) bicarbonate) and gradually increasing the proportion of an organic solvent like acetonitrile[10].

• Flow Rate: A typical flow rate is 1 mL/min[10].

• Detection: Fluorescence detection is often used for its sensitivity, with excitation and emission wavelengths around 250 nm and 425 nm, respectively[10]. UV detection is also common[12].

3. Purification Procedure:

• Inject the prepared sample onto the HPLC system.

• Collect the fractions corresponding to the peak of the target compound.

• Concentrate the collected fractions to obtain the purified compound.

Workflow for HPLC purification of 1-Methyllysergol.

Radioligand Binding Assay for 5-HT₂A Receptor

Radioligand binding assays are used to determine the affinity of a compound for a specific receptor. The following is a generalized protocol for a competitive binding assay at the 5-HT₂A receptor using [³H]ketanserin as the radioligand[14][15].

1. Materials:

• Receptor Source: Membranes from cells expressing the 5-HT₂A receptor or from brain tissue (e.g., rat frontal cortex)[14].

• Radioligand: [³H]ketanserin[2][14].

• Assay Buffer: 50 mM Tris-HCl, pH 7.4[1].

• Test Compound: 1-Methyllysergol at various concentrations.

• Non-specific Binding Control: A high concentration of a known 5-HT₂A antagonist (e.g., unlabeled ketanserin).

• Filtration System: 96-well filter plates (e.g., GF/B filters) and a cell harvester[14].

• Scintillation Counter.

2. Procedure:

• Incubation: In a 96-well plate, combine the receptor membranes, [³H]ketanserin, and either the test compound, buffer (for total binding), or the non-specific binding control. Incubate at a controlled temperature (e.g., 37°C) for a specific time to reach equilibrium (e.g., 30 minutes)[1].

• Filtration: Rapidly filter the incubation mixture through the filter plate to separate the bound and free radioligand. Wash the filters with ice-cold assay buffer to remove unbound radioactivity[1].

• Counting: Dry the filters, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

3. Data Analysis:

• Calculate specific binding by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the logarithm of the test compound concentration.

• Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

• Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation.

Signaling Pathways

Lysergic acid derivatives, including 1-Methyllysergol, are known to interact with various serotonin (B10506) (5-HT) receptors, particularly the 5-HT₂ family. These receptors are G-protein coupled receptors (GPCRs) that can activate multiple intracellular signaling pathways. The two principal pathways for 5-HT₂A receptors are the Gq pathway and the β-arrestin pathway[16][17][18][19][20].

Gq Signaling Pathway

Activation of the 5-HT₂A receptor by an agonist like a lysergic acid derivative leads to the activation of the Gq alpha subunit. This initiates a cascade that results in the generation of second messengers, inositol (B14025) triphosphate (IP₃) and diacylglycerol (DAG), ultimately leading to an increase in intracellular calcium and the activation of Protein Kinase C (PKC)[4][18][19].

Simplified Gq signaling pathway for the 5-HT2A receptor.

β-Arrestin Signaling Pathway

Upon agonist binding and subsequent receptor phosphorylation by G protein-coupled receptor kinases (GRKs), β-arrestin can be recruited to the 5-HT₂A receptor. This leads to receptor desensitization, internalization, and the initiation of a distinct signaling cascade that is independent of G-protein activation. This can involve the activation of mitogen-activated protein kinases (MAPKs) like ERK1/2[16][17][20].

Simplified β-arrestin signaling pathway for the 5-HT2A receptor.

References

• 1. giffordbioscience.com [giffordbioscience.com]
• 2. researchgate.net [researchgate.net]
• 3. lgcstandards.com [lgcstandards.com]
• 4. Signal Transduction 1: G Protein Coupled Receptors – Signal Transduction 1: G Protein Coupled Receptors [uw.pressbooks.pub]
• 5. ijraset.com [ijraset.com]
• 6. researchgate.net [researchgate.net]
• 7. Identification and determination of ergot alkaloids in Morning Glory cultivars - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Making sure you're not a bot! [opus4.kobv.de]
• 10. eu-st01.ext.exlibrisgroup.com [eu-st01.ext.exlibrisgroup.com]
• 11. Production, Detection, and Purification of Clavine-Type Ergot Alkaloids | Springer Nature Experiments [experiments.springernature.com]
• 12. Frontiers | Ergot alkaloid control in biotechnological processes and pharmaceuticals (a mini review) [frontiersin.org]
• 13. scispace.com [scispace.com]
• 14. Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Radiolabelling of the human 5-HT2A receptor with an agonist, a partial agonist and an antagonist: effects on apparent agonist affinities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. GPCR signaling via β-arrestin-dependent mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Gq Signaling Pathway Mnemonic for USMLE [pixorize.com]
• 19. G protein-coupled receptor - Wikipedia [en.wikipedia.org]
• 20. Arrestin - Wikipedia [en.wikipedia.org]

Certificate of Analysis: 1-Methyllysergol-d3 - A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and methodologies associated with the certified reference material 1-Methyllysergol-d3. The information presented herein is essential for ensuring the accuracy and reliability of research and development activities involving this compound.

Quantitative Data Summary

The following tables summarize the key quantitative data for 1-Methyllysergol-d3, providing a clear and concise overview of its identity, purity, and physical characteristics.

Table 1: Identification and Physical Properties

Parameter	Specification
Chemical Name	((6aR,9R)-4,7-Dimethyl-4,6,6a,7,8,9-hexahydroindolo[4,3-fg]quinolin-9-yl)methanol-d3
Molecular Formula	C₁₈H₁₉D₃N₂O
Molecular Weight	287.42 g/mol
CAS Number	5572-96-3 (Unlabelled)[1]
Appearance	White to off-white solid
Solubility	Soluble in Methanol (B129727), DMSO

Table 2: Purity and Isotopic Abundance

Analysis	Method	Result
Chemical Purity (HPLC)	HPLC-UV	99.8%
Isotopic Purity (Mass Spec)	LC-MS	99.5 atom % D
Deuterium (B1214612) Incorporation (NMR)	¹H NMR & ²H NMR	>99%
Residual Solvents	GC-HS	<0.1%
Water Content (Karl Fischer)	Coulometric Titration	0.05%

Experimental Protocols

Detailed methodologies for the key analytical experiments are provided below. These protocols are fundamental to verifying the quality and integrity of 1-Methyllysergol-d3.

High-Performance Liquid Chromatography (HPLC) for Chemical Purity

Objective: To determine the chemical purity of 1-Methyllysergol-d3 by separating it from any non-deuterated and other related impurities.

Instrumentation:

• HPLC system with UV detector

• Column: C18 reversed-phase column (e.g., Zorbax Eclipse XDB-C18)[2]

• Mobile Phase A: 0.1% Ammonium Acetate in Water

• Mobile Phase B: Acetonitrile

• Detector Wavelength: 280 nm

Procedure:

• Standard Preparation: A stock solution of 1-Methyllysergol-d3 is prepared in methanol at a concentration of 1 mg/mL. Working standards are prepared by diluting the stock solution with the mobile phase.

• Sample Preparation: The sample is accurately weighed and dissolved in the mobile phase to a final concentration of approximately 0.5 mg/mL.

• Chromatographic Conditions: A gradient elution is employed, starting with 95% Mobile Phase A and transitioning to 95% Mobile Phase B over 20 minutes. The flow rate is maintained at 1.0 mL/min.[2]

• Analysis: The sample is injected into the HPLC system, and the chromatogram is recorded. The peak area of 1-Methyllysergol-d3 is compared to the total area of all peaks to calculate the percentage purity.

Mass Spectrometry (MS) for Isotopic Purity

Objective: To confirm the molecular weight and determine the isotopic purity of 1-Methyllysergol-d3.

Instrumentation:

• Liquid Chromatography-Mass Spectrometry (LC-MS) system with an electrospray ionization (ESI) source.

Procedure:

• Sample Preparation: A dilute solution of the sample (approximately 10 µg/mL) is prepared in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Infusion: The sample solution is directly infused into the mass spectrometer.

• Mass Spectral Acquisition: The mass spectrum is acquired in positive ion mode, scanning a mass range that includes the expected molecular weights of the deuterated and non-deuterated compound.

• Data Analysis: The relative intensities of the ion peaks corresponding to 1-Methyllysergol-d3 and its non-deuterated counterpart are used to calculate the isotopic purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Deuterium Incorporation

Objective: To confirm the position and extent of deuterium incorporation in the 1-Methyllysergol-d3 molecule.[3]

Instrumentation:

• NMR Spectrometer (400 MHz or higher)

Procedure:

• Sample Preparation: Approximately 5-10 mg of the sample is dissolved in a suitable deuterated solvent (e.g., DMSO-d₆).

• ¹H NMR Acquisition: A standard proton NMR spectrum is acquired. The absence or significant reduction of the signal corresponding to the methyl protons confirms successful deuterium substitution.[3]

• ²H NMR Acquisition: A deuterium NMR spectrum is acquired. A distinct signal in the region corresponding to the methyl group provides direct evidence of deuterium incorporation.[4]

• Data Analysis: The integration of the residual proton signal in the ¹H NMR spectrum, relative to a non-deuterated internal standard or a non-deuterated portion of the molecule, is used to quantify the level of deuterium incorporation.[3]

Visualized Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate key experimental workflows and logical relationships in the analysis of 1-Methyllysergol-d3.

Caption: Workflow for HPLC Purity Determination.

Caption: Decision logic for isotopic analysis.

References

• 1. clearsynth.com [clearsynth.com]
• 2. scribd.com [scribd.com]
• 3. benchchem.com [benchchem.com]
• 4. Deuterium NMR - Wikipedia [en.wikipedia.org]

The Crucial Role of Internal Standards in Ergot Alkaloid Analysis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Ergot alkaloids, a class of mycotoxins produced by fungi of the Claviceps genus, are significant contaminants in cereal grains and have potent physiological effects in humans and animals.[1][2][3][4][5] Accurate and reliable quantification of these compounds is paramount for food safety, toxicological research, and the development of pharmaceutical agents. This technical guide provides an in-depth overview of the use of internal standards in the analytical determination of ergot alkaloids, focusing on enhancing the accuracy and reliability of analytical methods such as high-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS).[1][2]

The Challenge of Ergot Alkaloid Quantification

The analysis of ergot alkaloids is complicated by the complexity of the sample matrices (e.g., cereals, feed, and biological tissues) and the potential for analyte loss or ion suppression/enhancement during sample preparation and analysis.[3][6] Internal standards are essential for correcting these variations, thereby improving the precision and accuracy of quantitative results. Ideally, an internal standard should be chemically and physically similar to the analyte of interest but distinguishable by the analytical instrument. Stable isotope-labeled (SIL) internal standards are considered the gold standard for mass spectrometry-based methods as they co-elute with the analyte and exhibit similar ionization behavior, providing the most effective correction for matrix effects and procedural losses.[3]

Types of Internal Standards for Ergot Alkaloid Analysis

The choice of internal standard significantly impacts the quality of analytical data. Historically, the lack of commercially available SIL standards for all priority ergot alkaloids has been a major limitation.[3][4][7]

Stable Isotope-Labeled (SIL) Internal Standards

SIL internal standards are analogues of the target analytes in which one or more atoms have been replaced with a heavier isotope (e.g., ¹³C, ¹⁵N, D). The development of semisynthetic methods has recently enabled the production of a comprehensive set of ¹³CD₃-labeled and ¹⁵N₂-labeled ergot alkaloid standards.[1][2][5]

• ¹³CD₃-Labeled Standards: These standards, synthesized by remethylating a norergot alkaloid precursor with ¹³CD₃-iodomethane, have been shown to significantly improve the accuracy and precision of ergot alkaloid quantification in complex matrices.[1][2][3] They exhibit nearly identical chromatographic and mass spectrometric properties to their native counterparts, with a characteristic mass shift.[1]

• ¹⁵N₂-Labeled Standards: These offer another option for isotope dilution mass spectrometry, providing a distinct mass difference from the native alkaloids.[5]

The use of SIL standards obviates the need for determining recovery rates and applying matrix-specific correction factors, streamlining the analytical workflow.[2][5]

Non-Isotope Labeled Internal Standards

Before the wider availability of SIL standards, other structurally related compounds were used as internal standards, particularly for liquid chromatography with fluorescence detection (LC-FLD).

• Dihydroergocristine: This hydrogenated ergot alkaloid has been employed as an internal standard in the analysis of other ergot alkaloids like dihydroergotamine.[6][7]

• Lysergic Acid Diethylamide (LSD): Due to its structural similarity, LSD has been used as an internal standard in LC-FLD methods for the analysis of major ergot alkaloids in rye products.[8]

While useful, these non-isotope labeled standards do not perfectly mimic the behavior of the target analytes during sample preparation and ionization, which can lead to less accurate correction compared to SIL standards.

Quantitative Data on Ergot Alkaloid Internal Standards and Analytical Methods

The following tables summarize key quantitative data related to the synthesis of SIL internal standards and the performance of analytical methods utilizing them.

Table 1: Synthesis Yields of ¹³CD₃-Labeled Ergot Alkaloids [1]

Labeled Ergot Alkaloid	Overall Yield (%)	Epimer Ratio (R:S)
¹³CD₃-Ergocristine/-inine	8.1	45:55
¹³CD₃-Ergocryptine/-inine	29.5	Not Reported
¹³CD₃-Ergocornine/-inine	Not Reported	58:42
¹³CD₃-Ergometrine/-inine	Not Determined	69:31
¹³CD₃-Ergosine/-inine	Not Determined	Not Reported

Note: Yields could not be determined for ergometrine and ergosine (B51555) due to limited starting material.

Table 2: Performance of LC-MS/MS Methods for Ergot Alkaloid Analysis

Method Parameter	Swine and Dairy Feeds[9]	Cereals and Cereal Products[10]	Rye Products[11]
Internal Standard Type	Matrix-matched calibration (no IS mentioned)	Matrix-matched calibration (no IS mentioned)	Z-Sep+ cleanup (no IS mentioned)
Limit of Quantification (LOQ)	0.5 ng/g	0.1 - 1.0 µg/kg (spiking levels)	2.1 - 21.7 µg/kg
Recovery (%)	70 - 120	76.5 - 120	Good recoveries reported
Precision (RSD %)	< 20	< 15	Good precision reported

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are outlines of key experimental protocols for ergot alkaloid analysis using internal standards.

Semisynthesis of ¹³CD₃-Labeled Ergot Alkaloid Internal Standards[1]

This protocol involves a two-step process: N⁶-demethylation of the native ergot alkaloid followed by remethylation using a labeled methyl source.

• N⁶-Demethylation: The native ergot alkaloid is reacted to cleave the N⁶-methyl group, yielding the corresponding norergot alkaloid.

• Purification of Norergot Alkaloid: The resulting norergot alkaloid is purified using preparative high-performance liquid chromatography (HPLC).

• Remethylation with ¹³CD₃-Iodomethane: The purified norergot alkaloid is reacted with ¹³CD₃-iodomethane to introduce the stable isotope label at the N⁶-position.

• Final Purification: The ¹³CD₃-labeled ergot alkaloid is purified by preparative HPLC to remove any unreacted norergot alkaloid and other impurities.

• Characterization: The final product is characterized by HPLC-HR-MS/MS to confirm its structure and isotopic purity. The chromatographic and mass spectrometric properties are compared to the native standard.

Sample Preparation and Analysis using QuEChERS and LC-MS/MS[12]

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used sample preparation technique for mycotoxin analysis.

• Extraction: A homogenized sample (e.g., 5 g of cereal flour) is weighed into a centrifuge tube. An appropriate volume of extraction solvent (e.g., acetonitrile/water mixture) and the internal standard solution are added. The mixture is shaken vigorously.

• Salting Out: Partitioning salts (e.g., magnesium sulfate, sodium chloride) are added, and the tube is shaken again and then centrifuged.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup: An aliquot of the supernatant (acetonitrile layer) is transferred to a dSPE tube containing a sorbent material (e.g., Z-Sep+). The tube is vortexed and then centrifuged.

• Final Extract Preparation: The supernatant is transferred to a clean tube, evaporated to dryness under a stream of nitrogen, and reconstituted in a suitable solvent for LC-MS/MS analysis.

• LC-MS/MS Analysis: The reconstituted extract is injected into an HPLC system coupled to a tandem mass spectrometer. The separation is typically performed on a C18 column with a gradient elution using a mobile phase consisting of an aqueous solution with a modifier (e.g., formic acid or ammonium (B1175870) carbonate) and an organic solvent (e.g., methanol (B129727) or acetonitrile). The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to detect and quantify the target ergot alkaloids and their corresponding internal standards.

Visualizing Workflows and Pathways

Diagrams are provided below to illustrate key processes and relationships in ergot alkaloid analysis and their biological context.

Caption: General experimental workflow for ergot alkaloid analysis.

Caption: Simplified ergot alkaloid signaling pathway.[12]

Caption: Simplified biosynthetic pathway of ergot alkaloids.[13][14][15][16]

Conclusion

The use of internal standards, particularly stable isotope-labeled standards, is indispensable for the accurate and reliable quantification of ergot alkaloids in complex matrices. The recent advancements in the synthesis of a complete set of SIL standards for the priority ergot alkaloids represent a significant step forward for food safety monitoring and research in this field.[1][3][4] By implementing robust analytical methods that incorporate appropriate internal standards, researchers, scientists, and drug development professionals can ensure the quality and validity of their data, leading to a better understanding of the risks and therapeutic potential of these potent mycotoxins.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Making sure you're not a bot! [opus4.kobv.de]
• 4. Making sure you're not a bot! [opus4.kobv.de]
• 5. Development and Application of Isotope Labelled Internal Standards in a Sum Parameter Method for Ergot Alkaloid Screening of Food | CoLab [colab.ws]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of Ergot Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Simultaneous Determination of Ergot Alkaloids in Swine and Dairy Feeds Using Ultra High-Performance Liquid Chromatography-Tandem Mass Spectrometry | MDPI [mdpi.com]
• 10. waters.com [waters.com]
• 11. digibug.ugr.es [digibug.ugr.es]
• 12. Involvement of signaling pathways in bovine sperm motility, and effect of ergot alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Derivation of the multiply‐branched ergot alkaloid pathway of fungi - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to Deuterated Lysergic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The strategic incorporation of deuterium (B1214612) into pharmacologically active molecules represents a promising frontier in drug development, aimed at optimizing pharmacokinetic and pharmacodynamic profiles. This guide delves into the core principles of deuteration as applied to lysergic acid derivatives, a class of compounds with significant therapeutic potential for various neurological and psychiatric disorders. While specific quantitative data for deuterated lysergic acid derivatives remain largely proprietary, this document leverages available information on analogous deuterated psychedelics, particularly the deuterated psilocybin analog CYB003, to illustrate the anticipated benefits and underlying mechanisms. This guide provides a comprehensive overview of the synthesis, pharmacology, and analytical considerations for deuterated lysergic acid derivatives, intended to inform and guide future research and development in this innovative area.

Introduction: The Rationale for Deuteration in Drug Discovery

Deuterium, a stable, non-radioactive isotope of hydrogen, possesses a neutron in its nucleus in addition to a proton, effectively doubling its mass compared to protium (B1232500) (the most common hydrogen isotope). This seemingly subtle difference in mass gives rise to the kinetic isotope effect (KIE), a phenomenon where the cleavage of a carbon-deuterium (C-D) bond is significantly slower than that of a carbon-hydrogen (C-H) bond.[1][2] In drug metabolism, many enzymatic reactions, particularly those mediated by the cytochrome P450 (CYP) enzyme system, involve the cleavage of C-H bonds as a rate-limiting step.[3] By selectively replacing hydrogen atoms at metabolically vulnerable positions with deuterium, the rate of drug metabolism can be slowed, leading to several potential therapeutic advantages:

• Improved Pharmacokinetic Profile: Deuteration can lead to a longer plasma half-life (t½), increased maximum plasma concentration (Cmax), and greater overall drug exposure (AUC).[4] This may allow for less frequent dosing and a more consistent therapeutic window.

• Reduced Formation of Toxic Metabolites: By altering metabolic pathways, deuteration can reduce the formation of undesirable or toxic metabolites, potentially improving the safety profile of a drug.[5]

• Increased Bioavailability: Slower first-pass metabolism can result in a higher proportion of the administered dose reaching systemic circulation.[5]

• Reduced Patient-to-Patient Variability: By minimizing the impact of polymorphic metabolic enzymes, deuterated drugs may exhibit more predictable pharmacokinetic profiles across different individuals.[6]

Synthesis of Deuterated Lysergic Acid Derivatives

The synthesis of deuterated lysergic acid derivatives requires specialized techniques to introduce deuterium at specific positions within the complex ergoline (B1233604) scaffold. While detailed, publicly available protocols for the synthesis of a deuterated lysergic acid diethylamide (LSD) analog are scarce, general strategies for the synthesis of lysergic acid and the introduction of deuterium into organic molecules can be adapted.

A plausible synthetic approach would involve the preparation of a deuterated precursor that can then be incorporated into the lysergic acid structure. For example, deuterated diethylamine (B46881) could be used in the final amidation step to produce LSD with deuterium atoms on the diethylamide moiety. Alternatively, methods for H-D exchange on the indole (B1671886) nucleus or other positions of the ergoline core could be employed earlier in the synthetic sequence.

General Synthetic Workflow:

A generalized workflow for the synthesis of deuterated lysergic acid derivatives.

Key Experimental Considerations:

• Choice of Deuterating Reagent: Deuterated solvents (e.g., D₂O, CD₃OD), deuterated acids or bases, and deuterium gas (D₂) with a suitable catalyst are common reagents for H-D exchange reactions.

• Stereoselectivity: Maintaining the correct stereochemistry at the chiral centers of the ergoline nucleus is critical for pharmacological activity.

• Purification: High-performance liquid chromatography (HPLC) is often necessary to separate the desired deuterated product from its non-deuterated counterparts and other impurities.

• Characterization: Nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for confirming the position and extent of deuterium incorporation.

Pharmacological Profile

The primary pharmacological target of lysergic acid derivatives like LSD is the serotonin (B10506) 2A receptor (5-HT₂AR), where they act as partial agonists.[7] This interaction is believed to mediate their psychedelic effects and therapeutic potential. Deuteration is not expected to fundamentally change the mechanism of action at the receptor level but rather to alter the drug's disposition in the body.

Pharmacokinetics: Insights from a Deuterated Psilocybin Analog (CYB003)

Due to the limited public data on deuterated lysergic acid derivatives, we present preclinical and clinical data from CYB003, a deuterated psilocybin analog, to illustrate the potential pharmacokinetic advantages of deuteration.

Table 1: Preclinical Pharmacokinetic Parameters of CYB003 vs. Psilocybin in Rats

Parameter	Psilocybin	CYB003	Fold Change
Variability in Plasma Levels	High	Reduced by 50%	-
Time to Onset (in vivo)	Standard	50% Shorter	0.5x
Brain Penetration (Brain:Plasma Ratio)	7.7	10.6	~1.4x

Table 2: Phase 1/2a Clinical Trial Data for CYB003 in Major Depressive Disorder (MDD) [5]

Parameter	Placebo	CYB003 (12mg)
Mean MADRS Score Reduction from Baseline (at 3 weeks)	-	14.08 point difference
Response Rate (≥50% MADRS reduction at 3 weeks)	0%	53.3%
Remission Rate (MADRS ≤10 at 3 weeks)	0%	20%
Remission Rate (at 6 weeks after two doses)	-	79%

These data suggest that deuteration can lead to a more favorable pharmacokinetic profile, with reduced variability and potentially a faster onset of action. The improved brain penetration observed with CYB003 could also allow for lower effective doses, potentially reducing peripheral side effects.

Pharmacodynamics: Receptor Binding and Signaling

Deuteration is unlikely to significantly alter the binding affinity (Ki) of a ligand for its receptor, as this is primarily determined by the molecule's shape and electronic properties. However, by increasing the metabolic stability of the parent compound, deuteration can lead to a more sustained engagement with the target receptor.

The signaling cascade initiated by the activation of the 5-HT₂A receptor is complex and involves multiple intracellular pathways.

A simplified diagram of the 5-HT₂A receptor signaling cascade.

Experimental Protocols

This section provides an overview of key experimental methodologies relevant to the study of deuterated lysergic acid derivatives.

In Vitro Metabolism Assay

Objective: To assess the metabolic stability of a deuterated lysergic acid derivative compared to its non-deuterated counterpart.

Methodology:

• Incubation: The test compound (deuterated and non-deuterated) is incubated with a liver microsome preparation (e.g., human or rat liver microsomes) in the presence of NADPH as a cofactor to initiate metabolism.

• Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching: The metabolic reaction is stopped at each time point by adding a quenching solution (e.g., acetonitrile).

• Sample Preparation: The samples are centrifuged to precipitate proteins, and the supernatant is collected.

• Analysis: The concentration of the remaining parent compound is quantified using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Data Analysis: The rate of disappearance of the parent compound is used to calculate the in vitro half-life (t½).

References

• 1. WO2023250298A1 - Lysergic acid derivatives with modified lsd-like action - Google Patents [patents.google.com]
• 2. cybin.com [cybin.com]
• 3. ClinicalTrials.gov [clinicaltrials.gov]
• 4. giffordbioscience.com [giffordbioscience.com]
• 5. par.nsf.gov [par.nsf.gov]
• 6. researchgate.net [researchgate.net]
• 7. cybin.com [cybin.com]

A Technical Guide to 1-Methyllysergol-d3: Properties, Analysis, and Biological Interactions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Methyllysergol-d3, a deuterated derivative of the ergoline (B1233604) alkaloid 1-Methyllysergol. This document details its molecular properties, relevant experimental protocols for its study, and explores its likely interactions with key biological signaling pathways.

Core Molecular Data

The key quantitative data for 1-Methyllysergol-d3 and its non-deuterated counterpart are summarized in the table below. The deuteration of the 1-methyl group provides a valuable tool for various analytical applications, particularly in mass spectrometry-based assays, where it can be used as an internal standard for the accurate quantification of unlabeled 1-Methyllysergol.

Compound	Molecular Formula	Molecular Weight ( g/mol )	CAS Number
1-Methyllysergol-d3	C₁₇H₁₇D₃N₂O	271.37	Not Available
1-Methyllysergol	C₁₇H₂₀N₂O	268.35	5572-96-3

Applications in Research

1-Methyllysergol, as an ergoline derivative, is primarily of interest to researchers in the fields of pharmacology and neurobiology due to its structural similarity to other ergoline alkaloids that are known to interact with various neurotransmitter receptors, most notably serotonin (B10506) (5-HT), dopamine, and adrenergic receptors. The deuterated form, 1-Methyllysergol-d3, serves as an ideal internal standard for quantitative studies of 1-Methyllysergol in biological matrices using techniques such as liquid chromatography-mass spectrometry (LC-MS).

Experimental Protocols

The study of 1-Methyllysergol and its deuterated analog typically involves a range of standard and specialized experimental techniques. Below are detailed methodologies for key experiments.

Analysis of Ergoline Alkaloids by HPLC-MS/MS

This protocol outlines a general procedure for the quantification of ergoline alkaloids in a given sample, which can be adapted for 1-Methyllysergol.

1. Sample Preparation (Extraction):

• Weigh 5 grams of the homogenized sample into a 50 mL polypropylene (B1209903) centrifuge tube.

• Add 20 mL of an extraction solvent (e.g., acetonitrile/water, 80:20, v/v with 0.1% formic acid).

• Vortex the mixture for 1 minute to ensure thorough mixing.

• Agitate on a mechanical shaker for 60 minutes at room temperature.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube. For cleaner samples, a solid-phase extraction (SPE) cleanup step may be employed.

2. HPLC-MS/MS Analysis:

• HPLC System: A high-performance liquid chromatography system capable of gradient elution.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 10 minutes, followed by a 5-minute re-equilibration.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Specific precursor-to-product ion transitions for 1-Methyllysergol and 1-Methyllysergol-d3 would need to be determined by direct infusion of the analytical standards.

Workflow for the analysis of 1-Methyllysergol.

Receptor Binding Assay

This protocol describes a competitive radioligand binding assay to determine the affinity of 1-Methyllysergol for a specific serotonin receptor subtype.

1. Materials:

• Cell membranes expressing the target human serotonin receptor.

• A specific radioligand for the target receptor (e.g., [³H]5-HT).

• Unlabeled 1-Methyllysergol at various concentrations.

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, 0.1% BSA, pH 7.4).

• 96-well microplates.

• Glass fiber filters.

• Scintillation cocktail and a scintillation counter.

2. Procedure:

• Prepare serial dilutions of unlabeled 1-Methyllysergol.

• In a 96-well plate, add in the following order:

  • Assay buffer.

  • Either buffer (for total binding), a high concentration of a known non-specific ligand (for non-specific binding), or the diluted 1-Methyllysergol.

  • Radioligand at a concentration close to its Kd.

  • Cell membrane preparation to initiate the binding.

• Incubate the plate at room temperature for a predetermined time to reach equilibrium.

• Terminate the binding by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity.

3. Data Analysis:

• Calculate specific binding by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the logarithm of the 1-Methyllysergol concentration.

• Fit the data using a non-linear regression model to determine the IC₅₀ value.

• Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Potential Signaling Pathways

Based on the ergoline structure, 1-Methyllysergol is anticipated to interact with G-protein coupled receptors (GPCRs), particularly serotonin (5-HT) receptors. The downstream signaling pathways activated will depend on the specific receptor subtype and the G-protein to which it couples.

Serotonin Receptor Signaling

Serotonin receptors are a diverse family of GPCRs that can couple to different G-proteins, leading to a variety of intracellular responses.

• 5-HT₁-like Receptors (Gαi/o-coupled): Activation of these receptors typically leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.

• 5-HT₂-like Receptors (Gαq/11-coupled): These receptors activate phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC).

• 5-HT₄, 5-HT₆, 5-HT₇ Receptors (Gαs-coupled): Stimulation of these receptors activates adenylyl cyclase, leading to an increase in intracellular cAMP levels and subsequent activation of protein kinase A (PKA).

A generalized G-protein coupled receptor signaling pathway.

The specific affinity of 1-Methyllysergol for each of these receptor subtypes would need to be determined experimentally to fully elucidate its pharmacological profile and predict its physiological effects. The use of 1-Methyllysergol-d3 as an internal standard in such studies will be crucial for obtaining accurate and reliable quantitative data.

An In-depth Technical Guide to the Stability of 1-Methyllysergol-d3

Disclaimer: Specific stability data for 1-Methyllysergol-d3 is not publicly available. This guide is therefore based on the general stability of ergoline (B1233604) alkaloids and established principles of pharmaceutical stability testing. The experimental protocols, data, and degradation pathways described herein are illustrative and should be adapted based on actual experimental results for 1-Methyllysergol-d3.

This technical guide provides a comprehensive overview of the potential stability of 1-Methyllysergol-d3, a deuterated derivative of the ergoline alkaloid 1-Methyllysergol. The content is tailored for researchers, scientists, and drug development professionals, offering insights into potential degradation pathways, recommended storage conditions, and methodologies for stability assessment.

Introduction to 1-Methyllysergol-d3 and Stability Considerations

1-Methyllysergol is a semi-synthetic ergoline derivative. The deuteration of the N-methyl group to create 1-Methyllysergol-d3 is a common strategy in drug development to alter metabolic profiles, potentially enhancing pharmacokinetic properties by leveraging the kinetic isotope effect. The stability of such a compound is a critical quality attribute, ensuring its safety, efficacy, and shelf-life.

Ergoline alkaloids are known to be susceptible to degradation under various conditions, including exposure to light, heat, oxygen, and certain pH levels.[1] The primary stability concerns for ergoline derivatives include epimerization, oxidation, and hydrolysis.

Potential Degradation Pathways

Based on the core ergoline structure, 1-Methyllysergol-d3 may undergo several degradation pathways. Forced degradation studies are essential to identify these pathways and the resulting degradants.[2][3][4]

• Epimerization: A common degradation route for lysergic acid derivatives is epimerization at the C-8 position, which can be influenced by solvents, pH, and temperature.[1][5] This can lead to the formation of diastereomers with potentially different pharmacological activities.

• Oxidation: The indole (B1671886) nitrogen and other electron-rich centers in the ergoline ring system are susceptible to oxidation. This can lead to the formation of N-oxides or other oxidative degradation products.[6][7]

• Photodegradation: Many ergoline alkaloids are light-sensitive.[1] Exposure to UV or visible light can catalyze degradation, leading to a complex mixture of products.

• Hydrolysis: While 1-Methyllysergol itself lacks readily hydrolyzable groups like amides or esters found in other ergot alkaloids, extreme pH conditions could potentially lead to the degradation of the molecule.[2]

A hypothetical degradation pathway for an ergoline alkaloid.

The Role of Deuteration in Stability

The replacement of hydrogen with deuterium (B1214612) in the N-methyl group results in a stronger C-D bond compared to the C-H bond. This "kinetic isotope effect" can significantly slow down metabolic pathways that involve the cleavage of this bond, primarily cytochrome P450-mediated N-demethylation. This generally leads to increased metabolic stability and a longer in-vivo half-life. However, it is important to note that this enhanced metabolic stability does not necessarily translate to increased chemical stability in a formulated product. The chemical degradation pathways mentioned above are unlikely to be significantly affected by this specific deuteration.

Recommended Storage and Handling

Given the general sensitivity of ergoline alkaloids, the following storage conditions for 1-Methyllysergol-d3 are recommended until specific stability data is available:

Condition	Recommendation	Rationale
Temperature	Store at -20°C or below for long-term storage.[5]	Minimizes thermal degradation and epimerization.
Light	Protect from light. Store in amber vials or light-opaque containers.	Prevents photodegradation.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Minimizes oxidative degradation.
Form	Store as a solid whenever possible.	Solutions, especially in protic solvents, may be less stable.[1][5]

Experimental Protocols for Stability Assessment

A comprehensive stability testing program should be established according to ICH guidelines (Q1A R2). This involves long-term and accelerated stability studies, as well as forced degradation studies.

Forced degradation studies are crucial for identifying potential degradation products and validating the stability-indicating nature of analytical methods.[2][3][4][8]

Condition	Protocol
Acid Hydrolysis	Dissolve 1-Methyllysergol-d3 in 0.1 M HCl and heat at 60°C for 24 hours. Sample at 0, 4, 8, and 24 hours. Neutralize samples before analysis.
Base Hydrolysis	Dissolve 1-Methyllysergol-d3 in 0.1 M NaOH and heat at 60°C for 24 hours. Sample at 0, 4, 8, and 24 hours. Neutralize samples before analysis.
Oxidative Degradation	Treat a solution of 1-Methyllysergol-d3 with 3% hydrogen peroxide at room temperature for 24 hours. Sample at various time points.
Thermal Degradation	Expose solid 1-Methyllysergol-d3 to 80°C for 48 hours. Also, test a solution at 60°C.
Photostability	Expose a solution and solid sample of 1-Methyllysergol-d3 to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter (ICH Q1B). A control sample should be protected from light.

High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector is the method of choice for stability studies of ergoline alkaloids.[9][10][11]

• Chromatographic System: HPLC with UV or fluorescence detection. For peak purity and identification of unknowns, a mass spectrometer (LC-MS) is indispensable.

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient of acetonitrile (B52724) and a buffered aqueous phase (e.g., ammonium (B1175870) carbonate) is often effective for separating ergoline alkaloids and their epimers.[12]

• Validation: The analytical method must be validated to be "stability-indicating," meaning it can separate the intact drug from its degradation products and can accurately quantify the drug concentration without interference.

A general workflow for forced degradation studies.

Illustrative Stability Data

The following tables present hypothetical data from a 3-month accelerated stability study. This data is for illustrative purposes only.

Time Point	Appearance	Purity by HPLC (%)	Total Degradants (%)
Initial	White to off-white powder	99.8	0.2
1 Month	No change	99.5	0.5
2 Months	No change	99.2	0.8
3 Months	Slight yellowing	98.9	1.1

Time Point	Appearance	Purity by HPLC (%)	Epimer Formation (%)
Initial	Clear, colorless solution	99.9	<0.1
1 Month	Clear, colorless solution	99.1	0.8
2 Months	Clear, colorless solution	98.2	1.6
3 Months	Clear, colorless solution	97.3	2.5

Conclusion

While specific stability data for 1-Methyllysergol-d3 is not available, this guide outlines the critical aspects to consider for its stability assessment based on the known behavior of related ergoline alkaloids. The primary concerns are epimerization, oxidation, and photodegradation. A robust stability program, including forced degradation studies and the use of validated stability-indicating analytical methods, is essential to ensure the quality, safety, and efficacy of this compound throughout its lifecycle. The deuteration at the N-methyl position is expected to enhance metabolic stability but is unlikely to significantly impact its chemical stability in a pharmaceutical formulation.

References

• 1. researchgate.net [researchgate.net]
• 2. pharmtech.com [pharmtech.com]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. acdlabs.com [acdlabs.com]
• 5. brill.com [brill.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 9. eu-st01.ext.exlibrisgroup.com [eu-st01.ext.exlibrisgroup.com]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. Determination of ergot alkaloids: purity and stability assessment of standards and optimization of extraction conditions for cereal samples - PubMed [pubmed.ncbi.nlm.nih.gov]

1-Methyllysergol-d3: A Technical Guide for Researchers

This guide provides an in-depth overview of 1-Methyllysergol-d3, a deuterated derivative of the ergoline (B1233604) alkaloid 1-Methyllysergol. It is intended for researchers, scientists, and drug development professionals interested in the sourcing, characteristics, and experimental applications of this compound, particularly in the context of serotonergic neurotransmission research.

Sourcing and Chemical Properties

1-Methyllysergol-d3 is a stable isotope-labeled compound used as an internal standard in mass spectrometry-based quantification or as a tracer in metabolic studies. Several specialized chemical suppliers offer this product.

Identified Suppliers:

• Clearsynth[1][2]

• LGC Standards[3][4]

Researchers should contact these suppliers directly for pricing, availability, and to obtain a Certificate of Analysis (CoA), which will provide lot-specific data on purity and isotopic enrichment.

Physicochemical and Isotopic Data:

The following table summarizes typical quantitative data for 1-Methyllysergol-d3. This data is compiled from general chemical knowledge and information typically found in supplier documentation.

Property	Value
Chemical Name	((6aR,9R)-4,7-Dimethyl-4,6,6a,7,8,9-hexahydroindolo[4,3-fg]quinolin-9-yl)methanol-d3
Parent CAS Number	5572-96-3 (Unlabelled)[1]
Molecular Formula	C₁₇H₁₇D₃N₂O
Molecular Weight	271.38 (approx.)
Isotopic Enrichment	Typically ≥98% for Deuterium
Chemical Purity	Typically ≥98%
Appearance	White to Off-White Solid
Solubility	Soluble in DMSO, Methanol

Pharmacological Context: The Ergoline Scaffold

1-Methyllysergol-d3 belongs to the ergoline family of alkaloids. The parent compound, lysergol (B1675761), and its derivatives are known to interact with various neurotransmitter receptors, most notably serotonin (B10506) (5-HT) receptors.[5][6] Understanding the pharmacology of the parent structure is crucial for designing experiments with its deuterated analog.

Lysergol derivatives have shown complex pharmacological profiles, acting as partial agonists or antagonists at 5-HT₂A, 5-HT₂C, and 5-HT₁B receptors.[5] Studies on lysergol isomers indicate that the (+)-isomer generally exhibits stronger binding affinity for 5-HT₁A and 5-HT₂C receptors compared to the (−)-isomer.[7] Unlike some other lysergamides, lysergol is reported to be non-hallucinogenic in humans.[6]

Pharmacological Data for Lysergol Derivatives (Illustrative):

This table presents the type of data researchers might generate or seek for 1-Methyllysergol. Specific values for the d3-labeled compound would need to be determined experimentally.

Receptor Target	Assay Type	Metric	Typical Result for Parent Compound/Derivatives
5-HT₁A	Radioligand Binding	Kᵢ (nM)	Varies by isomer and specific derivative[7]
5-HT₂A	Radioligand Binding	Kᵢ (nM)	Varies by isomer and specific derivative[7]
5-HT₂C	Radioligand Binding	Kᵢ (nM)	Varies by isomer and specific derivative[7]
5-HT₂A	Functional (Ca²⁺ Flux)	EC₅₀ (nM)	Partial Agonist/Antagonist activity[5]
5-HT₂C	Functional (IP₁ Accum.)	EC₅₀ (nM)	Partial Agonist activity[5]

Key Experimental Protocols

Given the interaction of lysergol derivatives with G-protein coupled receptors (GPCRs), the following protocols for radioligand binding and functional assays are fundamental.

Radioligand Binding Assay (Competitive)

This protocol outlines a standard filtration-based competitive binding assay to determine the affinity (Kᵢ) of a test compound (e.g., 1-Methyllysergol) for a target receptor.[8][9][10]

Methodology:

• Membrane Preparation:

  • Homogenize tissue or cultured cells expressing the target receptor in ice-cold lysis buffer (e.g., 50mM Tris-HCl, 5mM MgCl₂, protease inhibitors).[8]

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove debris.[8]

  • Pellet the membranes by high-speed centrifugation (e.g., 20,000 x g, 10 min, 4°C).[8]

  • Wash the pellet by resuspending in fresh buffer and repeating the centrifugation.

  • Resuspend the final pellet in an appropriate assay buffer, determine protein concentration (e.g., BCA assay), and store at -80°C.[8]

• Binding Incubation:

  • In a 96-well plate, combine the receptor membrane preparation, a fixed concentration of a suitable radioligand (e.g., ³H-ketanserin for 5-HT₂A), and a range of concentrations of the unlabeled test compound.[9]

  • For total binding, omit the test compound.

  • For non-specific binding, add a high concentration of a known, non-labeled ligand for the target receptor.

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).[8]

• Filtration and Counting:

  • Rapidly terminate the incubation by vacuum filtration through glass fiber filters (e.g., GF/C), which trap the membranes.[8][11]

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

  • Dry the filters, add scintillation cocktail, and quantify the trapped radioactivity using a scintillation counter.[8]

• Data Analysis:

  • Subtract non-specific binding from all other measurements to obtain specific binding.

  • Plot specific binding as a function of the log concentration of the test compound to generate a competition curve.

  • Calculate the IC₅₀ value (the concentration of test compound that inhibits 50% of specific radioligand binding) using non-linear regression.

  • Convert the IC₅₀ to a Kᵢ (inhibition constant) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᴅ), where [L] is the radioligand concentration and Kᴅ is its dissociation constant.[8]

GPCR Functional Assay (cAMP Measurement)

This protocol describes a method to assess whether a compound acts as an agonist or antagonist at a Gs or Gi-coupled receptor by measuring changes in intracellular cyclic AMP (cAMP) levels.[12][13]

Methodology:

• Cell Culture and Plating:

  • Culture cells stably or transiently expressing the GPCR of interest (e.g., HEK293 cells with the 5-HT₄ receptor).

  • Seed the cells into 96-well or 384-well plates and grow to near confluence.

• Compound Treatment:

  • Wash the cells with assay buffer (e.g., HBSS).

  • Pre-incubate cells with a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • For Agonist Mode: Add varying concentrations of the test compound (e.g., 1-Methyllysergol) to the cells.

  • For Antagonist Mode: Pre-incubate the cells with varying concentrations of the test compound before adding a known agonist at a fixed concentration (e.g., its EC₈₀).

  • Incubate for a specified time (e.g., 30 minutes) at 37°C.

• Cell Lysis and cAMP Detection:

  • Lyse the cells according to the manufacturer's instructions for the chosen cAMP detection kit.

  • Measure cAMP levels using a suitable detection technology, such as HTRF (Homogeneous Time-Resolved Fluorescence), ELISA, or AlphaScreen.

• Data Analysis:

  • For Agonist Mode: Plot the cAMP signal against the log concentration of the test compound. Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (potency) and Eₘₐₓ (efficacy).

  • For Antagonist Mode: Plot the inhibition of the agonist response against the log concentration of the test compound. Fit the data to determine the IC₅₀, which can be converted to a functional inhibition constant (Kₑ).

Visualizations: Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate key concepts relevant to the study of 1-Methyllysergol-d3.

Caption: Workflow for a competitive radioligand binding assay.

Caption: Simplified serotonin receptor signaling pathways.

References

• 1. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 2. clearsynth.com [clearsynth.com]
• 3. researchgate.net [researchgate.net]
• 4. 1-Methyllysergol-d3 | TRC-M329982-1MG | LGC Standards [lgcstandards.com]
• 5. primaryinfo.com [primaryinfo.com]
• 6. Lysergol - Wikipedia [en.wikipedia.org]
• 7. utupub.fi [utupub.fi]
• 8. giffordbioscience.com [giffordbioscience.com]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. Radioligand Binding Studies | Springer Nature Experiments [experiments.springernature.com]
• 11. Radioligand Binding Assay | Springer Nature Experiments [experiments.springernature.com]
• 12. creative-diagnostics.com [creative-diagnostics.com]
• 13. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of 1-Methyllysergol in Biological Matrices using 1-Methyllysergol-d3 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful analytical technique for the quantification of small molecules in complex biological matrices. Its high sensitivity and selectivity make it the method of choice for pharmacokinetic, toxicokinetic, and bioavailability studies.[1] The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative bioanalysis to ensure accuracy and precision.[2][3] Deuterated internal standards are nearly chemically identical to the analyte, ensuring they co-elute and experience similar ionization effects, which compensates for variations in sample preparation, injection volume, and instrument response.[2][4][5] This application note provides a detailed protocol for the quantitative analysis of 1-Methyllysergol in human plasma using 1-Methyllysergol-d3 as an internal standard.

1-Methyllysergol is an ergoline (B1233604) derivative of interest in pharmaceutical research. Accurate quantification is crucial for understanding its pharmacokinetic profile. The methodology described herein is validated according to industry-standard guidelines to ensure reliable and reproducible results.[6][7]

Experimental Protocols

1. Materials and Reagents

• Analytes: 1-Methyllysergol, 1-Methyllysergol-d3 (internal standard)

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (LC-MS grade), Formic acid (LC-MS grade), Deionized water

• Biological Matrix: Human plasma (K2EDTA)

• Reagents: Zinc Sulfate (for protein precipitation)

2. Stock and Working Solutions Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 1-Methyllysergol and 1-Methyllysergol-d3 in methanol.

• Working Standard Solutions: Serially dilute the 1-Methyllysergol stock solution with 50:50 (v/v) methanol:water to prepare working standards for calibration curve and quality control (QC) samples.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the 1-Methyllysergol-d3 stock solution with 50:50 (v/v) methanol:water.

3. Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for removing the majority of proteins from plasma samples.[2][4]

• Aliquot 100 µL of plasma sample (blank, calibration standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the 100 ng/mL 1-Methyllysergol-d3 internal standard working solution to all tubes except the blank matrix.

• Add 300 µL of acetonitrile containing 0.1% formic acid to each tube to precipitate proteins.

• Vortex mix for 30 seconds.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a clean autosampler vial.

• Inject 5 µL onto the LC-MS/MS system.

LC-MS/MS System and Conditions

A typical LC-MS/MS system, such as an Agilent 1100 series HPLC coupled to a tandem quadrupole mass spectrometer, can be used.[8]

Table 1: Liquid Chromatography Parameters

Parameter	Condition
Column	C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 2.7 µm particle size)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	0-0.5 min: 5% B; 0.5-2.5 min: 5-95% B; 2.5-3.5 min: 95% B; 3.6-5.0 min: 5% B
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 2: Mass Spectrometry Parameters

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Spray Voltage	5500 V
Temperature	500°C
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	See Table 3

Data Presentation

Table 3: MRM Transitions and Retention Times

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Dwell Time (ms)	Retention Time (min)
1-Methyllysergol	269.2	208.1	150	2.1
1-Methyllysergol-d3	272.2	211.1	150	2.1

Table 4: Bioanalytical Method Validation Summary

The method should be validated according to regulatory guidelines, assessing parameters such as linearity, accuracy, precision, selectivity, and stability.[9][10]

Parameter	Acceptance Criteria	Result
Linearity (r²)	≥ 0.99	0.998
Range	0.1 - 100 ng/mL	Meets criteria
Intra-day Precision (%CV)	≤ 15% (≤ 20% for LLOQ)	< 10%
Inter-day Precision (%CV)	≤ 15% (≤ 20% for LLOQ)	< 12%
Accuracy (% Bias)	Within ±15% (±20% for LLOQ)	Within ±8%
Recovery	Consistent and reproducible	> 85%
Matrix Effect	Minimal	CV < 15%

Visualizations

Caption: Experimental workflow from sample preparation to LC-MS/MS analysis.

Caption: Role of the internal standard in correcting for analytical variability.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. texilajournal.com [texilajournal.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. walshmedicalmedia.com [walshmedicalmedia.com]
• 7. fda.gov [fda.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Validation of a Bioanalytical Method for the Determination of Synthetic and Natural Cannabinoids (New Psychoactive Substances) in Oral Fluid Samples by Means of HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Recommendations for the bioanalytical method validation of ligand-binding assays to support pharmacokinetic assessments of macromolecules - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of 1-Methyllysergol-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methyllysergol-d3 is a deuterated analog of 1-methyllysergol, a compound belonging to the ergoline (B1233604) family, which includes various ergot alkaloids. As a stable isotope-labeled internal standard, it is crucial for the accurate quantification of 1-methyllysergol in complex biological matrices during pharmacokinetic, metabolic, and toxicological studies. The use of a deuterated standard helps to correct for matrix effects and variations in sample preparation and instrument response, ensuring reliable and reproducible results.

This document provides a detailed protocol for the sample preparation of 1-Methyllysergol-d3 for analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The methodologies are based on established procedures for the analysis of structurally related ergot alkaloids and other psychoactive substances.

Quantitative Data Summary for Structurally Related Ergot Alkaloids

The following table summarizes typical quantitative performance data for the analysis of various ergot alkaloids in different matrices using LC-MS/MS. This data is provided as a reference to indicate the expected performance of a well-developed method. It is essential to validate these parameters specifically for 1-Methyllysergol-d3 in the matrix of interest.

Analyte	Matrix	Extraction Method	Recovery (%)	LOQ (µg/kg)	Linearity (r²)	Reference
Ergometrine	Rye Flour	QuEChERS with freeze-out cleanup	-	0.01 - 10.0	>0.99	[1]
Ergotamine	Rye Flour	QuEChERS with freeze-out cleanup	-	0.01 - 10.0	>0.99	[1]
Ergosine	Rye Flour	QuEChERS with freeze-out cleanup	-	0.01 - 10.0	>0.99	[1]
Ergocristine	Cereal Samples	Acetonitrile/Ammonium Carbonate Extraction with dSPE	>90 (typical)	1.01 - 593 (concentration range found)	>0.99	[2]
Ergocornine	Cereal Samples	Acetonitrile/Ammonium Carbonate Extraction with dSPE	>90 (typical)	1.01 - 593 (concentration range found)	>0.99	[2]
Ergocryptine	Cereal Samples	Acetonitrile/Ammonium Carbonate Extraction with dSPE	>90 (typical)	1.01 - 593 (concentration range found)	>0.99	[2]
Various NPS	Blood, Serum, Plasma	Solid-Phase Extraction (SPE)	49 - 119	-	-	[3][4]
Various NPS	Urine	Solid-Phase Extraction (SPE)	49 - 119	-	-	[3][4]
Various NPS	Blood, Serum, Plasma, Urine	Supported Liquid Extraction (SLE)	22 - 120	-	-	[3][4]

Note: The data presented is for analogous compounds and should be used as a guideline. Method validation is required for 1-Methyllysergol-d3.

Experimental Protocols

This section details a generalized yet comprehensive protocol for the extraction of 1-Methyllysergol-d3 from a biological matrix (e.g., plasma or serum) for LC-MS/MS analysis. The protocol is a composite of best practices observed in the analysis of related compounds.[1][2][5]

Materials and Reagents:

• 1-Methyllysergol-d3 analytical standard

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Ammonium carbonate

• Deionized water (18.2 MΩ·cm)

• Formic acid (LC-MS grade)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18 or mixed-mode cation exchange)

• Centrifuge tubes (1.5 mL and 15 mL)

• Analytical balance

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• LC-MS/MS system with an electrospray ionization (ESI) source

Protocol: Solid-Phase Extraction (SPE) for Plasma/Serum Samples

• Sample Pre-treatment:

  • Thaw plasma/serum samples at room temperature.

  • Vortex the samples to ensure homogeneity.

  • Pipette 500 µL of the sample into a 1.5 mL centrifuge tube.

  • Spike the sample with an appropriate concentration of the 1-Methyllysergol-d3 internal standard solution.

  • Add 500 µL of 0.1% formic acid in water to the sample.

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 x g for 5 minutes to precipitate proteins.

  • Collect the supernatant for SPE.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge by passing 1 mL of methanol followed by 1 mL of deionized water. Do not allow the cartridge to dry.

• Sample Loading:

  • Load the supernatant from the pre-treatment step onto the conditioned SPE cartridge.

  • Allow the sample to pass through the cartridge at a slow, steady rate (approximately 1 drop per second).

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove interfering substances.

  • Dry the cartridge under a gentle stream of nitrogen for 5 minutes.

• Elution:

  • Elute the analyte from the cartridge with 1 mL of methanol.

  • Collect the eluate in a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Vortex for 30 seconds to ensure complete dissolution.

  • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis Conditions (Typical):

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to achieve separation from matrix components.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Monitoring Mode: Multiple Reaction Monitoring (MRM)

  • Specific precursor and product ion transitions for 1-Methyllysergol-d3 need to be determined by direct infusion of the standard.

Mandatory Visualizations

Caption: Experimental workflow for the sample preparation of 1-Methyllysergol-d3.

Caption: Logical relationship between sample preparation and LC-MS/MS analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. waters.com [waters.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. aafco.org [aafco.org]

Application Notes: Quantitative Analysis of 1-Methyllysergol-d3 by LC-MS/MS

Introduction

1-Methyllysergol is a derivative of lysergol, belonging to the clavine class of ergot alkaloids. Ergot alkaloids are mycotoxins produced by fungi of the Claviceps genus and are known for their wide range of biological activities. Accurate and sensitive quantification of ergot alkaloids and their derivatives is crucial in drug development, toxicology, and food safety. This application note describes a detailed protocol for the quantitative analysis of 1-Methyllysergol-d3 using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a deuterated internal standard, such as 1-Methyllysergol-d3, is the gold standard for quantitative mass spectrometry, as it effectively compensates for matrix effects and variations in sample preparation and instrument response.[1]

This method is intended for researchers, scientists, and drug development professionals requiring a robust and reliable analytical procedure for the determination of 1-Methyllysergol in various matrices.

Principle

The method employs Ultra-High-Performance Liquid Chromatography (UHPLC) for the separation of 1-Methyllysergol from the sample matrix, followed by detection using a triple quadrupole mass spectrometer. The mass spectrometer is operated in the positive electrospray ionization (ESI+) mode and utilizes Multiple Reaction Monitoring (MRM) for sensitive and selective quantification. 1-Methyllysergol-d3 serves as the internal standard to ensure accuracy and precision.

Experimental Protocols

1. Sample Preparation (General Protocol)

A generic sample preparation protocol based on a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is provided below. This should be optimized based on the specific sample matrix (e.g., plasma, serum, tissue homogenate, or plant extract).

• Materials:

  • Acetonitrile (B52724) (ACN), LC-MS grade

  • Water, LC-MS grade

  • Formic acid (FA), LC-MS grade

  • Ammonium (B1175870) carbonate

  • Magnesium sulfate (B86663) (MgSO₄), anhydrous

  • Sodium chloride (NaCl)

  • Dispersive solid-phase extraction (d-SPE) sorbent (e.g., C18)

  • Microcentrifuge tubes (1.5 mL and 2 mL)

  • Vortex mixer

  • Centrifuge

• Procedure:

  • To 1 mL of liquid sample (e.g., plasma), add 1 mL of acetonitrile. For solid samples, homogenize 1 g of the sample with 10 mL of an 84:16 (v/v) acetonitrile/water solution containing 200 mg/L ammonium carbonate.

  • Add an appropriate amount of 1-Methyllysergol-d3 internal standard solution.

  • Add 4 g of MgSO₄ and 1 g of NaCl.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

  • Transfer the upper acetonitrile layer to a d-SPE tube containing 150 mg MgSO₄ and 50 mg C18 sorbent.

  • Vortex for 30 seconds and centrifuge at 10,000 rpm for 5 minutes.

  • Transfer an aliquot of the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 90:10 Water:Acetonitrile with 0.1% Formic Acid).

  • Vortex to dissolve and transfer to an autosampler vial for LC-MS/MS analysis.

2. Liquid Chromatography (LC) Method

• Instrument: UHPLC system

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient:

  Time (min)	%B
  0.0	10
  1.0	10
  8.0	95
  10.0	95
  10.1	10

  | 12.0 | 10 |

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

3. Mass Spectrometry (MS) Method

• Instrument: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Ion Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

  • Cone Gas Flow: 50 L/hr

  • Desolvation Gas Flow: 800 L/hr

• MRM Transitions:

  • The following MRM transitions are hypothesized based on the molecular weight of 1-Methyllysergol and common fragmentation patterns of related ergot alkaloids. These parameters should be optimized for the specific instrument being used.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
1-Methyllysergol	269.2	252.2 (Quantifier)	100	30	15
223.1 (Qualifier)	100	30	25
1-Methyllysergol-d3	272.2	255.2 (Quantifier)	100	30	15
226.1 (Qualifier)	100	30	25

Note: The quantifier transition for 1-Methyllysergol is proposed based on the loss of a hydroxyl group (-17 Da). The qualifier is based on a common fragment of the lysergic acid structure. The transitions for the deuterated standard are adjusted for the mass difference.

Data Presentation

Table 1: Hypothesized MRM Parameters for 1-Methyllysergol and 1-Methyllysergol-d3

Analyte	Precursor Ion (m/z) [M+H]⁺	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)
1-Methyllysergol	269.2	252.2	223.1
1-Methyllysergol-d3	272.2	255.2	226.1

Disclaimer: The product ions and optimal collision energies are predicted and should be experimentally determined and optimized for the specific mass spectrometer used.

Mandatory Visualization

Caption: Experimental workflow for the quantitative analysis of 1-Methyllysergol-d3.

Caption: Generalized signaling pathway for ergot alkaloids via G-protein coupled receptors.

References

• 1. researchgate.net [researchgate.net]

Application Note: High-Throughput Quantification of 1-Methyllysergol in Human Plasma using LC-MS/MS with a Deuterated Internal Standard

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 1-Methyllysergol in human plasma. The method utilizes 1-Methyllysergol-d3 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision. A straightforward protein precipitation protocol is employed for sample preparation, enabling high-throughput analysis. Chromatographic separation is achieved on a C18 reversed-phase column, followed by detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The method is intended for use in pharmacokinetic studies and clinical research.

Introduction

1-Methyllysergol is a derivative of lysergol, an ergot alkaloid. Accurate and reliable quantification of such compounds in biological matrices is crucial for understanding their pharmacokinetic and pharmacodynamic profiles. The use of a stable isotope-labeled internal standard, such as 1-Methyllysergol-d3, is the gold standard for quantitative bioanalysis using LC-MS/MS as it effectively compensates for matrix effects and variations in sample processing and instrument response.[1] This note provides a detailed protocol for a method suitable for the determination of 1-Methyllysergol in human plasma, based on established methodologies for similar ergot alkaloids.[2][3][4]

Experimental

Materials and Reagents

• 1-Methyllysergol analytical standard

• 1-Methyllysergol-d3 certified reference material[5]

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Human plasma (K2-EDTA)

• Deionized water

Instrumentation

• Liquid Chromatograph (e.g., Agilent 1200 series, Waters ACQUITY UPLC)

• Triple Quadrupole Mass Spectrometer (e.g., Sciex API 5000, Waters Xevo TQ-S)

• Analytical column: Reversed-phase C18 column (e.g., Phenomenex Gemini 5 µm C18, 150 x 2.0 mm)[6]

Standard Solutions

Stock Solutions (1 mg/mL): Prepare individual stock solutions of 1-Methyllysergol and 1-Methyllysergol-d3 in methanol.

Working Standard Solutions: Prepare serial dilutions of the 1-Methyllysergol stock solution in 50:50 (v/v) acetonitrile:water to create calibration standards.

Internal Standard (IS) Working Solution (100 ng/mL): Dilute the 1-Methyllysergol-d3 stock solution in 50:50 (v/v) acetonitrile:water.

Sample Preparation: Protein Precipitation

• Label microcentrifuge tubes for each standard, quality control (QC) sample, and unknown sample.

• Add 50 µL of the appropriate standard, QC, or unknown plasma sample to the corresponding tube.

• Add 200 µL of the IS working solution (100 ng/mL 1-Methyllysergol-d3 in acetonitrile) to each tube. The acetonitrile will act as the protein precipitation agent.

• Vortex each tube for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifuge the tubes at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer 150 µL of the supernatant to a clean vial or 96-well plate for LC-MS/MS analysis.

LC-MS/MS Method

Liquid Chromatography

The following are suggested starting conditions and may require further optimization.

Parameter	Value
Column	Phenomenex Gemini 5 µm C18 110Å, 150 x 2.0 mm
Mobile Phase A	2 mM Ammonium formate in water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	95% A to 20% A over 15 minutes, then re-equilibrate
Flow Rate	0.5 mL/min
Injection Volume	10 µL
Column Temperature	40°C
Autosampler Temp	15°C

Mass Spectrometry

The mass spectrometer should be operated in positive electrospray ionization (ESI+) mode. The following MRM transitions are proposed starting points and require experimental optimization by infusing the individual analytes.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
1-Methyllysergol	[To be determined]	[To be determined]	100	[To be optimized]
1-Methyllysergol-d3	[To be determined]	[To be determined]	100	[To be optimized]

Note: The precursor ion will be the [M+H]+ of each compound. The product ions and collision energies must be determined by infusing the individual standard solutions and performing a product ion scan and subsequent optimization.

Method Validation

A full validation of this bioanalytical method should be performed according to regulatory guidelines (e.g., FDA, EMA).[7][8] Key validation parameters to be assessed include:

• Selectivity and Specificity: Absence of interfering peaks at the retention times of the analyte and IS in blank plasma from at least six different sources.

• Linearity and Range: A calibration curve should be constructed over the expected concentration range. A linear regression with a weighting factor of 1/x² is typically used.

• Accuracy and Precision: Determined by analyzing QC samples at low, medium, and high concentrations on three separate occasions.

• Matrix Effect: Assessed to ensure that the plasma matrix does not cause ion suppression or enhancement.

• Recovery: The efficiency of the extraction process.

• Stability: Stability of the analyte in plasma under various storage and handling conditions (freeze-thaw, short-term benchtop, long-term storage).

Data Presentation

The following table summarizes the expected performance characteristics of the method.

Parameter	Acceptance Criteria
Linearity (r²)	> 0.99
Calibration Range	e.g., 0.1 - 100 ng/mL
Accuracy	Within ±15% of nominal value (±20% at LLOQ)
Precision (%CV)	< 15% (< 20% at LLOQ)
LLOQ	Signal-to-noise ratio > 10
Selectivity	No significant interference at the retention times

Protocols

Protocol 1: Preparation of Calibration Standards and Quality Control Samples

• Thaw human plasma at room temperature.

• Prepare a series of working standard solutions of 1-Methyllysergol in 50:50 acetonitrile:water.

• Spike blank human plasma with the working standard solutions to create calibration standards at concentrations ranging from, for example, 0.1 to 100 ng/mL.

• Prepare QC samples at low, medium, and high concentrations in the same manner.

• Aliquot and store all prepared standards and QCs at -80°C until use.

Protocol 2: Sample Analysis Workflow

• Retrieve unknown plasma samples, calibration standards, and QCs from the freezer and allow them to thaw at room temperature.

• Arrange the samples in the autosampler rack, including blanks, calibration curve, QCs, and unknown samples.

• Follow the sample preparation protocol described above.

• Inject the prepared samples onto the LC-MS/MS system.

• Acquire data using the optimized LC-MS/MS method.

• Process the data using the appropriate software to quantify the amount of 1-Methyllysergol in each sample.

Visualizations

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. A sensitive LC-MS/MS method to quantify methylergonovine in human plasma and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Liquid chromatography-tandem mass spectrometry determination of LSD, ISO-LSD, and the main metabolite 2-oxo-3-hydroxy-LSD in forensic samples and application in a forensic case - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analysis of Ergot Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. clearsynth.com [clearsynth.com]
• 6. aafco.org [aafco.org]
• 7. jneonatalsurg.com [jneonatalsurg.com]
• 8. jneonatalsurg.com [jneonatalsurg.com]

Application of 1-Methyllysergol-d3 in Forensic Toxicology: A High-Precision Analytical Approach

Introduction

In the ever-evolving landscape of forensic toxicology, the definitive identification and accurate quantification of novel psychoactive substances (NPS) are paramount. 1-Methyllysergol is an analog of lysergic acid diethylamide (LSD), and its detection in forensic casework requires highly sensitive and specific analytical methods. The use of stable isotope-labeled internal standards, such as 1-Methyllysergol-d3, is the gold standard for achieving the necessary precision and accuracy in quantitative analysis, particularly when using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1] This deuterated analog serves as an ideal internal standard, as it shares near-identical physicochemical properties with the target analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization, thus compensating for potential variations in the analytical process.[1]

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry is a powerful technique for quantification that relies on the addition of a known quantity of an isotopically labeled version of the analyte (the internal standard) to the sample at the beginning of the analytical workflow. Because the deuterated standard (1-Methyllysergol-d3) and the native analyte (1-Methyllysergol) are chemically identical, they will experience the same degree of loss or degradation during extraction and the same ionization efficiency in the mass spectrometer. By measuring the ratio of the mass spectrometric response of the analyte to that of the internal standard, an accurate quantification can be achieved, irrespective of sample matrix effects or variations in recovery.

Application Notes

Analyte: 1-Methyllysergol and related lysergamide (B1675752) analogs Internal Standard: 1-Methyllysergol-d3 Technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Matrix: Human whole blood, urine, and oral fluid

Primary Applications:

• Postmortem Toxicology: Determining the presence and concentration of 1-Methyllysergol in postmortem specimens to assist in determining the cause and manner of death.

• Driving Under the Influence of Drugs (DUID): Quantifying 1-Methyllysergol in blood or oral fluid samples from individuals suspected of impaired driving.

• Drug-Facilitated Crime (DFC): Identifying and quantifying 1-Methyllysergol in cases of suspected drug-facilitated sexual assault or other crimes.

• Clinical Toxicology: Monitoring patient compliance or identifying the causative agent in suspected overdose cases.

Advantages of Using 1-Methyllysergol-d3:

• Enhanced Accuracy and Precision: Co-elution with the target analyte allows for effective correction of matrix effects and procedural losses, leading to highly reliable quantitative results.

• Improved Method Robustness: The use of a stable isotope-labeled internal standard makes the analytical method less susceptible to variations in extraction efficiency and instrument response.

• Unambiguous Identification: The distinct mass-to-charge ratio (m/z) of the deuterated standard provides an additional layer of confidence in analyte identification.

Experimental Protocol: Quantification of 1-Methyllysergol in Whole Blood

This protocol describes a general procedure for the solid-phase extraction (SPE) and LC-MS/MS analysis of 1-Methyllysergol in whole blood using 1-Methyllysergol-d3 as an internal standard.

1. Materials and Reagents:

• 1-Methyllysergol analytical standard

• 1-Methyllysergol-d3 internal standard solution (e.g., 1 µg/mL in methanol)

• LC-MS/MS grade methanol (B129727), acetonitrile, and water

• Formic acid

• Ammonium (B1175870) formate

• Mixed-mode cation exchange SPE cartridges

• Whole blood calibrators and quality control samples

2. Sample Preparation (Solid-Phase Extraction):

• To 1 mL of whole blood calibrator, control, or unknown sample, add 25 µL of the 1-Methyllysergol-d3 internal standard solution.

• Vortex mix for 10 seconds.

• Add 2 mL of a suitable buffer (e.g., 100 mM phosphate (B84403) buffer, pH 6.0) and vortex again.

• Centrifuge at 3000 rpm for 10 minutes.

• Condition the SPE cartridge with 2 mL of methanol followed by 2 mL of deionized water and 2 mL of the phosphate buffer.

• Load the supernatant from the centrifuged sample onto the conditioned SPE cartridge.

• Wash the cartridge with 2 mL of deionized water, followed by 2 mL of an acidic wash (e.g., 0.1 M acetic acid), and then 2 mL of methanol.

• Dry the cartridge under vacuum or nitrogen for 5 minutes.

• Elute the analyte and internal standard with 2 mL of a basic elution solvent (e.g., 5% ammonium hydroxide (B78521) in methanol).

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

3. LC-MS/MS Analysis:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) system.

• Column: A C18 analytical column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to separate the analyte from matrix components (e.g., 5% B to 95% B over 8 minutes).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

4. Data Analysis:

• Monitor at least two MRM transitions for both 1-Methyllysergol and 1-Methyllysergol-d3.

• Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibrators.

• Quantify the unknown samples using the linear regression equation from the calibration curve.

Quantitative Data Summary (Example)

The following table represents typical validation parameters for a method for the quantification of 1-Methyllysergol using 1-Methyllysergol-d3 as an internal standard.

Validation Parameter	Result
Linearity Range	0.1 - 50 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	0.1 ng/mL
Limit of Detection (LOD)	0.05 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 15%
Accuracy (% Bias)	Within ± 15%
Matrix Effect	92 - 108%
Recovery	> 85%

Visualizations

Caption: Forensic Toxicology Workflow Using an Internal Standard.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for Pharmacokinetic Studies with 1-Methyllysergol-d3

A comprehensive search for publicly available scientific literature and data on the pharmacokinetic properties of 1-Methyllysergol-d3 did not yield any specific studies for this molecule. Consequently, the detailed application notes, experimental protocols, and quantitative data requested cannot be provided at this time.

The use of deuterated compounds like 1-Methyllysergol-d3 is a common strategy in pharmacokinetic studies. The deuterium (B1214612) substitution serves to alter the metabolic profile of the parent compound, often leading to a slower rate of metabolism. This "kinetic isotope effect" can result in a longer half-life, increased plasma exposure (AUC), and reduced clearance compared to the non-deuterated analogue.[1] Such modifications can be advantageous in drug development, potentially leading to improved therapeutic profiles.[1]

While no data exists for 1-Methyllysergol-d3, general principles of pharmacokinetic analysis for deuterated compounds would apply. Below are generalized protocols and considerations that researchers would typically follow in such a study.

General Experimental Protocols for Pharmacokinetic Studies of a Novel Deuterated Compound

A typical pharmacokinetic study for a novel deuterated compound would involve the following key steps.

Bioanalytical Method Development and Validation

A robust and sensitive bioanalytical method is crucial for accurately quantifying the analyte in biological matrices. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose.

Protocol:

• Sample Preparation:

  • Protein precipitation is a common first step to remove proteins from plasma or serum samples. This is often achieved by adding a solvent like acetonitrile (B52724) or methanol.

  • Liquid-liquid extraction or solid-phase extraction may be employed for further cleanup and concentration of the analyte.

• Chromatographic Separation:

  • An appropriate HPLC or UPLC column (e.g., a C18 reversed-phase column) is selected to achieve good separation of the analyte from endogenous matrix components.

  • A mobile phase gradient is optimized to ensure a sharp peak shape and short run time.

• Mass Spectrometric Detection:

  • A tandem mass spectrometer is used for detection, typically in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.

  • Specific precursor-to-product ion transitions for both the analyte (1-Methyllysergol-d3) and a suitable internal standard are determined.

In Vivo Study Design

Animal models are used to determine the pharmacokinetic profile of the new chemical entity.

Protocol:

• Animal Model Selection: A suitable animal model (e.g., rodents like mice or rats) is chosen.

• Dosing:

  • The compound is administered via the intended clinical route (e.g., intravenous, oral).

  • For intravenous administration, the compound is typically dissolved in a biocompatible vehicle.

  • For oral administration, the compound may be formulated as a solution or suspension.

• Blood Sampling:

  • Serial blood samples are collected at predetermined time points post-dosing from a suitable site (e.g., tail vein, retro-orbital sinus).

  • Plasma or serum is harvested by centrifugation and stored frozen until analysis.

Pharmacokinetic Data Analysis

Non-compartmental or compartmental analysis is used to determine key pharmacokinetic parameters.

Key Parameters:

• Cmax: Maximum plasma concentration.

• Tmax: Time to reach Cmax.

• AUC (Area Under the Curve): A measure of total drug exposure.

• t1/2 (Half-life): The time required for the plasma concentration to decrease by half.

• CL (Clearance): The volume of plasma cleared of the drug per unit time.

• Vd (Volume of Distribution): The apparent volume into which the drug distributes in the body.

General Experimental Workflow

The following diagram illustrates a typical workflow for a pharmacokinetic study of a new chemical entity.

Figure 1. A generalized workflow for a preclinical pharmacokinetic study.

References

• 1. Effect of deuteration on the single dose pharmacokinetic properties and postoperative analgesic activity of methadone - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1-Methyllysergol-d3 in Clinical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methyllysergol is a psychoactive compound belonging to the lysergamide (B1675752) family, structurally related to lysergic acid diethylamide (LSD). As a substituted lysergamide, it is presumed to exert its primary pharmacological effects through interaction with serotonin (B10506) receptors, particularly the 5-HT₂A receptor. In the context of clinical research, particularly in pharmacokinetic and metabolic studies, a stable isotope-labeled internal standard is crucial for accurate and precise quantification of the parent compound in biological matrices. 1-Methyllysergol-d3, a deuterated analog of 1-Methyllysergol, serves this essential role. Its use in conjunction with mass spectrometry-based analytical methods allows for the mitigation of matrix effects and variations in sample processing, thereby ensuring the reliability of quantitative data.

These application notes provide a comprehensive overview of the use of 1-Methyllysergol-d3 as an internal standard for the quantification of 1-Methyllysergol in human plasma, a critical aspect of clinical research and drug development.

Application: Quantitative Bioanalysis of 1-Methyllysergol in Human Plasma

The primary application of 1-Methyllysergol-d3 is as an internal standard (IS) in the development and validation of bioanalytical methods for the quantification of 1-Methyllysergol in biological samples, such as human plasma. This is a prerequisite for pharmacokinetic studies, which are fundamental to understanding the absorption, distribution, metabolism, and excretion (ADME) of a new chemical entity.

Principle of Stable Isotope Dilution Analysis

Stable isotope dilution analysis (SIDA) is a highly specific and sensitive analytical technique. A known amount of the isotopically labeled compound (1-Methyllysergol-d3) is added to the biological sample containing the unlabeled analyte (1-Methyllysergol). The deuterated standard is chemically identical to the analyte and therefore exhibits the same behavior during sample extraction, chromatography, and ionization. However, it is distinguishable by its higher mass in a mass spectrometer. By measuring the ratio of the analyte to the internal standard, precise quantification can be achieved, as any sample loss or variation during the analytical process will affect both the analyte and the internal standard equally.

Experimental Protocol: Quantification of 1-Methyllysergol in Human Plasma by LC-MS/MS

This protocol describes a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of 1-Methyllysergol in human plasma using 1-Methyllysergol-d3 as an internal standard.

Materials and Reagents

• 1-Methyllysergol (analyte) reference standard

• 1-Methyllysergol-d3 (internal standard)

• Human plasma (with anticoagulant, e.g., K₂EDTA)

• Acetonitrile (ACN), HPLC grade

• Methanol (B129727) (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Water, ultrapure

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer with an electrospray ionization (ESI) source

Preparation of Standard and Quality Control (QC) Samples

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 1-Methyllysergol and 1-Methyllysergol-d3 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the 1-Methyllysergol stock solution in 50:50 (v/v) methanol:water to create calibration standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the 1-Methyllysergol-d3 stock solution in 50:50 (v/v) methanol:water.

• Calibration Curve Standards: Spike blank human plasma with the appropriate working standard solutions to obtain final concentrations for the calibration curve.

• Quality Control (QC) Samples: Prepare QC samples in blank human plasma at low, medium, and high concentrations.

Sample Preparation (Solid Phase Extraction)

• To 100 µL of plasma sample (calibration standard, QC, or unknown), add 25 µL of the internal standard working solution (100 ng/mL 1-Methyllysergol-d3).

• Vortex mix for 10 seconds.

• Add 200 µL of 0.1% formic acid in water and vortex.

• Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the plasma sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of 20% methanol in water.

• Elute the analyte and internal standard with 1 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Conditions

Table 1: Chromatographic Conditions

Parameter	Value
HPLC Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	5% B to 95% B over 3 min, hold for 1 min, return to 5% B

Table 2: Mass Spectrometric Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temperature	500°C
Ion Spray Voltage	5500 V
Curtain Gas	30 psi
Collision Gas	Nitrogen
MRM Transitions	Hypothetical values, to be optimized experimentally
1-Methyllysergol	Q1: 324.2 -> Q3: 223.1
1-Methyllysergol-d3	Q1: 327.2 -> Q3: 226.1

Data Presentation

Table 3: Representative Calibration Curve Data

Concentration (ng/mL)	Analyte/IS Peak Area Ratio
0.1	0.015
0.5	0.078
1.0	0.155
5.0	0.765
10.0	1.540
50.0	7.580
100.0	15.210

Table 4: Representative Precision and Accuracy Data

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Low QC	0.3	4.5	102.3	5.8	101.5
Mid QC	8.0	3.1	98.9	4.2	99.8
High QC	80.0	2.5	101.1	3.5	100.7

Visualizations

Signaling Pathway

1-Methyllysergol, as a lysergamide, is expected to primarily act as an agonist or partial agonist at serotonin 5-HT₂A receptors. The activation of these G-protein coupled receptors (GPCRs) initiates a downstream signaling cascade.

Caption: Presumed 5-HT₂A receptor signaling pathway for 1-Methyllysergol.

Experimental Workflow

The following diagram illustrates the workflow for the quantitative analysis of 1-Methyllysergol in human plasma.

Caption: Workflow for the bioanalysis of 1-Methyllysergol.

Conclusion

1-Methyllysergol-d3 is an indispensable tool for the accurate and reliable quantification of 1-Methyllysergol in clinical research. The provided LC-MS/MS protocol offers a robust framework for the development of a validated bioanalytical method suitable for pharmacokinetic studies. The successful implementation of such a method is a critical step in the clinical development of 1-Methyllysergol, enabling a thorough characterization of its human pharmacology. Researchers should note that the provided protocol and data are representative and require optimization and full validation according to regulatory guidelines before application in clinical sample analysis.

Analysis of Lysergic Acid Amides Utilizing Deuterated Standards: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lysergic acid amides are a class of chemical compounds with a tetracyclic ergoline (B1233604) skeleton, known for their significant physiological effects. This group includes the potent hallucinogen lysergic acid diethylamide (LSD), as well as naturally occurring alkaloids such as ergine (lysergic acid amide, LSA) found in the seeds of various morning glory species and in ergot fungus.[1][2][3] Accurate and sensitive quantification of these compounds in various matrices is crucial for forensic toxicology, clinical research, and drug development. The use of deuterated internal standards in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for such analyses, offering high specificity and mitigating matrix effects.[4] This application note provides a comprehensive overview and detailed protocols for the analysis of lysergic acid amides using this advanced methodology.

Principle of Isotopic Dilution Mass Spectrometry

Isotopic dilution mass spectrometry is a powerful analytical technique that relies on the addition of a known amount of an isotopically labeled version of the analyte (the internal standard) to the sample. Deuterated standards, where one or more hydrogen atoms are replaced by deuterium, are commonly used. These standards are chemically identical to the analyte and thus exhibit similar behavior during sample preparation, chromatography, and ionization. However, they are distinguishable by their higher mass. By measuring the ratio of the signal from the native analyte to that of the deuterated internal standard, accurate quantification can be achieved, as any loss of analyte during the analytical process will be mirrored by a proportional loss of the internal standard.

Experimental Protocols

This section details validated protocols for the extraction and analysis of lysergic acid amides from biological matrices (urine and serum) and plant material (wheat).

Protocol 1: Analysis of LSD and its Metabolites in Human Urine and Serum

This protocol is adapted from validated methods for the forensic and clinical analysis of LSD and its major metabolites, iso-LSD, and 2-oxo-3-hydroxy-LSD.[5]

1. Materials and Reagents:

• LSD, iso-LSD, 2-oxo-3-hydroxy-LSD analytical standards

• LSD-D3 (deuterated internal standard)

• Butyl acetate (B1210297)

• Sodium carbonate buffer (pH 9.8)

• Acetonitrile (ACN), HPLC grade

• Formic acid, LC-MS grade

• Ultrapure water

• Human urine and serum (blank)

2. Sample Preparation (Liquid-Liquid Extraction):

• To 1.0 mL of urine or whole blood, add 10 µL of LSD-D3 internal standard solution (e.g., 100 ng/mL in methanol).

• Add 1.0 mL of sodium carbonate buffer (pH 9.8) and vortex briefly.

• Add 5 mL of butyl acetate and vortex for 10 minutes.

• Centrifuge at 3000 x g for 10 minutes.

• Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Transfer to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Conditions:

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5-95% B

  • 8-10 min: 95% B

  • 10-10.1 min: 95-5% B

  • 10.1-12 min: 5% B

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions: (See Table 2 for examples)

Protocol 2: Analysis of Ergot Alkaloids (including Ergine/LSA) in Wheat

This protocol is based on methods for the quantification of ergot alkaloids in cereal grains.[6]

1. Materials and Reagents:

• Ergot alkaloid analytical standards (including ergine)

• Deuterated internal standard (e.g., LSD-D3 or a deuterated ergot alkaloid)

• Acetonitrile (ACN)

• Ammonium (B1175870) carbonate solution (e.g., 20 mM)

• QuEChERS extraction salts (e.g., MgSO4, NaCl)

• Dispersive SPE (d-SPE) sorbent (e.g., C18, PSA)

• Ultrapure water

• Wheat flour (blank)

2. Sample Preparation (QuEChERS Extraction):

• Weigh 5 g of homogenized wheat flour into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile/water (80:20, v/v).

• Add the deuterated internal standard solution.

• Shake vigorously for 1 minute.

• Add QuEChERS salts, shake vigorously for 1 minute, and centrifuge at 4000 x g for 5 minutes.

• Take a 1 mL aliquot of the supernatant and transfer it to a d-SPE tube.

• Vortex for 30 seconds and centrifuge at 10,000 x g for 5 minutes.

• Transfer the cleaned extract to a new tube and evaporate to dryness under nitrogen.

• Reconstitute in 500 µL of the initial mobile phase.

• Filter through a 0.22 µm syringe filter into an autosampler vial.

3. LC-MS/MS Conditions:

• LC System: UHPLC system

• Column: C18 reversed-phase column

• Mobile Phase A: 5 mM ammonium formate (B1220265) with 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: Optimized for the separation of various ergot alkaloids and their epimers.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions: (To be optimized for each target ergot alkaloid)

Quantitative Data Summary

The following tables summarize typical quantitative data obtained from the analysis of various lysergic acid amides using LC-MS/MS with deuterated internal standards.

Table 1: Quantitative Data for LSD and its Metabolites in Biological Matrices

Analyte	Matrix	LLOQ (ng/mL)	LOD (ng/mL)	Linearity Range (ng/mL)	Reference
LSD	Serum	0.015	0.005	0.015 - 0.4	[7]
LSD	Urine	0.015	0.005	0.015 - 0.4	[7]
iso-LSD	Plasma	0.05	0.01	0.05 - 5	[6][8]
2-oxo-3-hydroxy-LSD	Plasma	0.1	0.01	0.1 - 5	[6][8]
nor-LSD	Plasma	0.05	0.01	0.05 - 5	[6][8]

Table 2: Example MRM Transitions for Lysergic Acid Amides and Deuterated Standard

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
LSD	324.2	223.1	208.1
iso-LSD	324.2	223.1	196.1
2-oxo-3-hydroxy-LSD	356.2	237.1	196.1
Ergine (LSA)	268.2	223.1	167.1
LSD-D3	327.2	226.1	211.1

Note: MRM transitions should be optimized for the specific instrument used.

Visualizations

Experimental Workflow

Caption: General experimental workflow for the analysis of lysergic acid amides.

Fragmentation Pathway of Lysergic Acid Amides

The fragmentation of lysergic acid amides in the mass spectrometer is crucial for developing selective MRM methods. The ergoline ring system is susceptible to characteristic fragmentation pathways.

Caption: Simplified fragmentation pathway of lysergic acid amides in MS/MS.

Discussion

The use of deuterated internal standards is paramount for achieving accurate and reliable quantification of lysergic acid amides, especially in complex matrices where significant matrix effects can occur. The protocols outlined in this application note provide a robust starting point for method development and validation. Researchers should optimize chromatographic conditions to ensure adequate separation of isomers, such as LSD and iso-LSD, which can have identical MRM transitions.[5]

The choice of deuterated internal standard is also critical. Ideally, a deuterated analog of each analyte should be used. However, due to commercial availability and cost, a single deuterated standard that is structurally similar to the analytes of interest, such as LSD-D3, can often be employed successfully for a class of compounds.[6]

Conclusion

The LC-MS/MS methods detailed herein, incorporating deuterated internal standards, offer the sensitivity, specificity, and accuracy required for the demanding applications of forensic toxicology, clinical monitoring, and pharmaceutical research involving lysergic acid amides. Careful validation of each method according to established guidelines is essential to ensure the reliability of the generated data.

References

• 1. uni-weimar.de [uni-weimar.de]
• 2. digitalcommons.buffalostate.edu [digitalcommons.buffalostate.edu]
• 3. Ergine - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Identification and determination of ergot alkaloids in Morning Glory cultivars - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Validation of a New Sensitive Method for the Detection and Quantification of R and S-Epimers of Ergot Alkaloids in Canadian Spring Wheat Utilizing Deuterated Lysergic Acid Diethylamide as an Internal Standard - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fragmentation patterns of selected ergot alkaloids by electrospray ionization tandem quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthetic Strategies toward Lysergic Acid Diethylamide: Ergoline Synthesis via α-Arylation, Borrowing Hydrogen Alkylation, and C-H Insertion - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 1-Methyllysergol-d3 Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering peak splitting during the HPLC analysis of 1-Methyllysergol-d3.

Troubleshooting Guides

Issue: A single peak for 1-Methyllysergol-d3 is splitting into two or more peaks.

This is a common chromatographic issue that can arise from a variety of factors, from the instrument setup to the method parameters. The following guide will walk you through a systematic approach to identify and resolve the problem.

Step 1: Initial Assessment & Diagnosis

First, determine if the peak splitting is observed for all peaks in your chromatogram or only for the 1-Methyllysergol-d3 peak.[1][2]

• All Peaks Splitting: This typically points to a problem with the HPLC system before the column or a major issue with the column itself.[3]

• Only 1-Methyllysergol-d3 Peak Splitting: This suggests an issue specific to the analyte's interaction with the column or the mobile phase.[1]

DOT script for the initial troubleshooting workflow:

Caption: Initial diagnostic workflow for HPLC peak splitting.

Step 2: Addressing System-Wide Peak Splitting

If all peaks are splitting, investigate the following potential causes:

• Column Issues:

  • Void or Channeling: A void at the head of the column or uneven packing can cause the sample to travel through different paths, resulting in split peaks.[1][4][5]

    • Solution: Replace the column. To prevent this, always handle columns with care and operate within the recommended pressure limits.

  • Blocked Frit: A clogged inlet frit can disrupt the sample flow onto the column.[1][4]

    • Solution: Reverse flush the column (if the manufacturer's instructions permit). If the problem persists, replace the frit or the entire column.

  • Contamination: Buildup of particulate matter from the sample or mobile phase on the column inlet can lead to peak distortion.[6]

    • Solution: Use a guard column to protect the analytical column.[7] Ensure proper sample and mobile phase filtration.

• Injector and Tubing Issues:

  • Improper Connections: Loose fittings or improper ferrule depth can introduce dead volume into the system.[3]

    • Solution: Check all connections between the injector, column, and detector. Ensure fittings are snug and tubing is properly seated.

  • Partially Blocked Injector: A blockage in the injector needle or sample loop can cause incomplete and distorted injections.

    • Solution: Flush the injector with a strong solvent. If the problem continues, you may need to replace the needle or rotor seal.

Step 3: Troubleshooting Analyte-Specific Peak Splitting

If only the 1-Methyllysergol-d3 peak is splitting, consider these possibilities:

• Sample and Mobile Phase Mismatch:

  • Strong Sample Solvent: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause the analyte to spread unevenly at the head of the column.[3][8]

    • Solution: Whenever possible, dissolve the 1-Methyllysergol-d3 standard and samples in the initial mobile phase. If solubility is an issue, use the weakest possible solvent and inject the smallest possible volume.

  • Mobile Phase pH: If the pH of the mobile phase is close to the pKa of 1-Methyllysergol-d3, it can exist in both ionized and non-ionized forms, which may separate into two peaks.[8]

    • Solution: Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa. Use a buffer to maintain a stable pH.[7]

• Chemical and Isotopic Effects:

  • On-Column Degradation: The analyte may be unstable under the chromatographic conditions and degrading into a secondary compound.

    • Solution: Investigate the stability of 1-Methyllysergol-d3 in your mobile phase and at the column temperature. Consider using a milder mobile phase or a lower temperature.

  • Chromatographic Isotope Effect: While less common in liquid chromatography, it is possible for the deuterated (d3) and any residual non-deuterated (d0) 1-Methyllysergol to have slightly different retention times, which could appear as a split peak or a shoulder if not fully resolved. Deuterated compounds sometimes elute slightly earlier than their non-deuterated counterparts.[9]

    • Solution: Improve the column efficiency to better resolve the two species. This can be achieved by using a longer column, a column with a smaller particle size, or by optimizing the mobile phase composition and flow rate.

DOT script for the troubleshooting logic:

Caption: Logical flow for troubleshooting peak splitting issues.

Frequently Asked Questions (FAQs)

Q1: Could the deuterium (B1214612) labeling of 1-Methyllysergol-d3 be the cause of the peak splitting?

A1: It is a possibility. The "chromatographic isotope effect" can cause deuterated compounds to have slightly different retention times than their non-deuterated counterparts.[9] If your 1-Methyllysergol-d3 standard contains a significant amount of the non-deuterated (d0) form, you might see two closely eluting peaks or a split peak. To confirm this, you would need to analyze a non-deuterated standard of 1-Methyllysergol under the same conditions. If the single peak from the non-deuterated standard elutes at or very near one of the split peaks, it is likely you are observing an isotope effect.

Q2: My peak splitting for 1-Methyllysergol-d3 looks more like a shoulder. What does that mean?

A2: A shoulder on a peak often indicates the presence of a closely co-eluting compound.[1][4] This could be an impurity, a degradation product, or the non-deuterated form of the molecule as described in Q1. To resolve a shoulder into two distinct peaks, you may need to optimize your method to improve resolution. This can involve changing the mobile phase composition, adjusting the pH, or trying a different column stationary phase.

Q3: Can column temperature affect peak splitting for 1-Methyllysergol-d3?

A3: Yes, temperature fluctuations can lead to variations in peak shape.[10][11] In some cases, a difference between the mobile phase temperature and the column temperature can cause a double peak.[1] Ensure your column oven is maintaining a stable and consistent temperature. You might also experiment with different column temperatures to see if it improves peak shape and resolution.

Q4: I've tried everything and the peak is still splitting. What should I do?

A4: If you have systematically worked through the troubleshooting steps and the peak splitting persists, consider the following:

• Column Overload: Injecting too much sample can lead to peak fronting or splitting.[2][7][10] Try reducing the injection volume or the concentration of your sample.[4][11]

• Sample Decomposition: The analyte may be degrading in the sample vial before injection.[12] Prepare fresh samples and analyze them promptly.

• Consult the Column Manufacturer: The manufacturer of your HPLC column can provide specific guidance on troubleshooting and optimal operating conditions.

Quantitative Data Summary

The following table summarizes key HPLC parameters and their potential impact on peak shape. The "Typical Starting Point" values are illustrative for a reversed-phase C18 column and should be optimized for your specific application.

Parameter	Potential Impact on Peak Splitting	Typical Starting Point for Small Molecule Analysis	Troubleshooting Action
Mobile Phase Composition	An incorrect ratio of organic solvent to aqueous buffer can lead to poor peak shape.	Acetonitrile (B52724):Water (50:50) with 0.1% Formic Acid	Systematically vary the organic-to-aqueous ratio.
Mobile Phase pH	If the pH is near the analyte's pKa, it can cause peak splitting due to the presence of both ionized and non-ionized forms.[8]	pH 3.0 (for basic compounds)	Adjust pH to be at least 2 units away from the pKa of 1-Methyllysergol-d3.
Flow Rate	Inconsistencies in flow rate can cause peak broadening and distortion.[10]	1.0 mL/min	Ensure the pump is delivering a stable flow rate.
Column Temperature	Fluctuations or improper temperature can affect analyte retention and peak symmetry.[10][11]	30 °C	Use a column oven and experiment with temperatures between 25-40 °C.
Injection Volume	Overloading the column can lead to peak distortion.[7][10]	5 µL	Reduce the injection volume to see if peak shape improves.
Sample Solvent	A solvent stronger than the mobile phase can cause peak splitting.[3]	Dissolve in initial mobile phase	If not possible, use the weakest solvent that provides adequate solubility.

Experimental Protocols

Protocol 1: HPLC Method for Analysis of 1-Methyllysergol

This protocol provides a general starting point for the analysis of ergoline-type compounds. It should be adapted and validated for your specific instrument and application.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 10-90% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 280 nm.

  • Injection Volume: 5 µL.

• Sample Preparation:

  • Prepare a stock solution of 1-Methyllysergol-d3 in methanol (B129727) at a concentration of 1 mg/mL.

  • Dilute the stock solution with the initial mobile phase (e.g., 90% A, 10% B) to the desired working concentration (e.g., 10 µg/mL).

  • Filter the final sample solution through a 0.22 µm syringe filter before injection.

Protocol 2: Column Flushing and Cleaning

Regular column maintenance can prevent many peak shape issues.

• Disconnect the column from the detector.

• Flush with HPLC-grade water for 30 minutes to remove any buffer salts.

• Flush with isopropanol for 30 minutes.

• Flush with hexane (B92381) (for reversed-phase columns) to remove strongly retained non-polar compounds.

• Flush again with isopropanol for 30 minutes.

• Store the column in a suitable solvent, typically acetonitrile or methanol, as recommended by the manufacturer.

References

• 1. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 2. silicycle.com [silicycle.com]
• 3. support.waters.com [support.waters.com]
• 4. acdlabs.com [acdlabs.com]
• 5. bio-works.com [bio-works.com]
• 6. HPLC Troubleshooting Guide [scioninstruments.com]
• 7. mastelf.com [mastelf.com]
• 8. Peak symmetry, asymmetry and their causes in HPLC [mpl.loesungsfabrik.de]
• 9. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. uhplcs.com [uhplcs.com]
• 11. uhplcs.com [uhplcs.com]
• 12. bvchroma.com [bvchroma.com]

Technical Support Center: Matrix Effects in 1-Methyllysergol-d3 Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to researchers, scientists, and drug development professionals encountering matrix effects during the quantification of 1-Methyllysergol-d3 using LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the quantification of 1-Methyllysergol-d3?

A1: Matrix effects are the alteration of ionization efficiency for 1-Methyllysergol by co-eluting components from the biological sample matrix (e.g., plasma, urine, tissue).[1] These endogenous components, such as phospholipids (B1166683), salts, and proteins, can interfere with the ionization process in the mass spectrometer's ion source, leading to either ion suppression (decreased signal) or ion enhancement (increased signal).[2][3] This interference can result in inaccurate and imprecise quantification of 1-Methyllysergol.[1][4] Even when using a deuterated internal standard like 1-Methyllysergol-d3, matrix effects can be problematic if they differ between the analyte and the internal standard.[1]

Q2: I am using 1-Methyllysergol-d3 as a stable isotope-labeled (SIL) internal standard. Shouldn't this compensate for matrix effects?

A2: While SIL internal standards like 1-Methyllysergol-d3 are the gold standard for compensating for matrix effects, issues can still arise.[2][4] A primary reason for incomplete compensation is the potential for chromatographic separation between 1-Methyllysergol and 1-Methyllysergol-d3.[1] This slight separation can cause them to experience different degrees of ion suppression or enhancement from co-eluting matrix components, leading to inaccurate results.[1] This phenomenon is sometimes referred to as the "deuterium isotope effect," which can slightly alter the retention time of the molecule.[1]

Q3: What are the most common sources of matrix effects in biological samples for an analyte like 1-Methyllysergol?

A3: The most prevalent sources of matrix effects in biological fluids such as plasma and serum are phospholipids originating from cell membranes.[1] Other significant contributors include salts, endogenous metabolites, proteins, and anticoagulants used during sample collection.[1] For ergoline (B1233604) alkaloids like 1-Methyllysergol, the complexity of the sample matrix in food and feed commodities can also introduce variable matrix effects.[5]

Q4: How can I qualitatively and quantitatively assess the extent of matrix effects in my assay for 1-Methyllysergol?

A4: There are established methods to assess matrix effects:

• Qualitative Assessment (Post-Column Infusion): This method helps identify regions in the chromatogram where ion suppression or enhancement occurs.[4][6][7] It involves infusing a constant flow of 1-Methyllysergol solution into the mass spectrometer while injecting a blank matrix extract onto the LC column. Dips or peaks in the baseline signal of 1-Methyllysergol indicate the retention times of interfering components.[4][8]

• Quantitative Assessment (Post-Extraction Spiking): This is the standard method to quantify matrix effects.[3][6] It involves comparing the peak area of 1-Methyllysergol spiked into a blank matrix extract to the peak area of 1-Methyllysergol in a neat solvent at the same concentration.[1] The ratio of these responses, known as the matrix factor (MF), indicates the degree of ion suppression (MF < 1) or enhancement (MF > 1).[1][3]

Troubleshooting Guides

Issue 1: Poor Reproducibility and Accuracy Despite Using 1-Methyllysergol-d3 Internal Standard

Potential Cause: Differential matrix effects on 1-Methyllysergol and 1-Methyllysergol-d3 due to chromatographic separation.

Troubleshooting Steps:

• Verify Co-elution: Overlay the chromatograms of 1-Methyllysergol and 1-Methyllysergol-d3. Ensure their peak shapes and retention times are as identical as possible.

• Optimize Chromatography: If separation is observed, adjust the chromatographic conditions (e.g., gradient profile, mobile phase composition, column chemistry) to achieve better co-elution.[2]

• Improve Sample Preparation: Enhance the sample cleanup procedure to remove interfering matrix components. Consider more rigorous extraction techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) over simpler methods like protein precipitation.[2][9][10]

• Evaluate Different Lots of Matrix: Assess the matrix effect across multiple sources or lots of the biological matrix to understand its variability.[3]

Issue 2: Low Signal Intensity (Ion Suppression) for Both 1-Methyllysergol and 1-Methyllysergol-d3

Potential Cause: High concentration of co-eluting matrix components, particularly phospholipids.

Troubleshooting Steps:

• Phospholipid Removal: Incorporate a specific phospholipid removal step in your sample preparation protocol.

• Chromatographic Separation: Modify the LC method to separate the analytes from the region where phospholipids typically elute.

• Sample Dilution: Diluting the sample can reduce the concentration of matrix components, but ensure the analyte concentration remains within the linear range of the assay.[11]

• Change Ionization Source/Polarity: If using Electrospray Ionization (ESI), consider switching to Atmospheric Pressure Chemical Ionization (APCI), which can be less susceptible to matrix effects.[10][11] Also, switching from positive to negative ionization mode (if chemically feasible for the analyte) can sometimes reduce interferences.[10][11]

Data Presentation

Table 1: Quantifying Matrix Effect Using the Post-Extraction Spiking Method.

Sample ID	Peak Area in Neat Solution (A)	Peak Area in Blank Matrix Extract (B)	Matrix Factor (MF = B/A)
Low QC	55,000	41,250	0.75 (Ion Suppression)
Mid QC	545,000	419,650	0.77 (Ion Suppression)
High QC	5,500,000	4,345,000	0.79 (Ion Suppression)

Table 2: Comparison of Sample Preparation Techniques on Matrix Effect.

Sample Preparation Method	Analyte Recovery (%)	Matrix Factor (MF)
Protein Precipitation	85	0.65
Liquid-Liquid Extraction (LLE)	92	0.85
Solid-Phase Extraction (SPE)	95	0.95

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect by Post-Extraction Spiking

• Prepare Blank Matrix Extract: Extract at least six different lots of the biological matrix using the established sample preparation method without adding the analyte or internal standard.

• Prepare Spiked Samples:

  • Set A: Spike the blank matrix extract with 1-Methyllysergol at low, medium, and high concentrations.

  • Set B: Prepare corresponding solutions of 1-Methyllysergol in the reconstitution solvent (neat solution) at the same concentrations.

• Analysis: Analyze both sets of samples using the LC-MS/MS method.

• Calculation: Calculate the Matrix Factor (MF) for each concentration level:

  • MF = (Peak Area of Analyte in Set A) / (Peak Area of Analyte in Set B)

  • An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement. An MF close to 1 suggests minimal matrix effect.

Protocol 2: Qualitative Assessment of Matrix Effect by Post-Column Infusion

• Setup: Configure a 'T' junction to introduce a constant flow of a standard solution of 1-Methyllysergol into the LC eluent stream just before it enters the mass spectrometer's ion source.

• Infusion: Continuously infuse the 1-Methyllysergol solution at a constant flow rate.

• Injection: Inject a blank, extracted matrix sample onto the LC column and acquire data across the entire chromatographic run.

• Analysis: Monitor the signal of 1-Methyllysergol. A stable, flat baseline is expected. Any significant deviation (dip or peak) from this baseline indicates a region of ion suppression or enhancement, respectively, caused by co-eluting matrix components.[4][8]

Visualizations

Caption: Troubleshooting workflow for matrix effects in quantification.

Caption: General experimental workflow for 1-Methyllysergol quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. longdom.org [longdom.org]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 9. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. providiongroup.com [providiongroup.com]

1-Methyllysergol-d3 stability issues in solution

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 1-Methyllysergol-d3 in solution?

Based on data from related ergot alkaloids, the primary stability concerns for 1-Methyllysergol-d3 in solution are susceptibility to pH changes, light exposure, and temperature fluctuations. One significant issue for many ergot alkaloids is epimerization at the C-8 position, which can be influenced by the solvent and pH.[1][2] Stress degradation studies on lysergol (B1675761) have shown it degrades under acidic, basic, oxidative, and photolytic conditions.[3][4]

Q2: What is the optimal pH for storing 1-Methyllysergol-d3 solutions?

A study on lysergol indicated that the pH of maximum stability is 2.0.[3] However, for analytical purposes, alkaline mobile phases are often preferred to maintain the stability of both C-8 epimers and to improve chromatographic separation.[1][2] It is crucial to determine the optimal pH for your specific application and buffer system.

Q3: How should I store stock solutions of 1-Methyllysergol-d3?

For long-term storage, it is recommended to keep stock solutions of ergot alkaloids in a suitable solvent like acetonitrile (B52724) at -20°C or below.[5][6] Solutions should be protected from light by using amber vials or by wrapping the container in foil.[7] For short-term storage, such as during an analytical run, keeping extracts at 4°C can provide stability overnight.[8]

Q4: What solvents are recommended for dissolving 1-Methyllysergol-d3?

Lysergol is soluble in organic solvents such as DMSO and dimethylformamide.[9] For analytical purposes, acetonitrile is a commonly used solvent for ergot alkaloids.[5][6] The choice of solvent will depend on the intended application and subsequent analytical methodology.

Q5: Can 1-Methyllysergol-d3 epimerize in solution?

While specific data for 1-Methyllysergol-d3 is unavailable, epimerization at the C-8 position is a known characteristic of many ergot alkaloids in solution, influenced by factors like pH and light.[1][2] It is reasonable to assume that 1-Methyllysergol-d3 could also undergo epimerization.

Troubleshooting Guides

Issue: Inconsistent analytical results or loss of compound.

This is a common issue that can arise from the degradation of 1-Methyllysergol-d3 in solution. The following troubleshooting guide can help identify the potential cause.

Caption: Troubleshooting workflow for inconsistent analytical results.

Quantitative Data

The following table summarizes the results of a stress degradation study performed on lysergol . This data is provided for illustrative purposes and may not be directly representative of 1-Methyllysergol-d3's stability.

Stress Condition	% Recovery of Lysergol
Wet Heat	99.0%
Base Induced	65.9%
Acid Induced	63.7%
H₂O₂ Induced	69.7%
UV Light Induced	41.7%
Dry Heat	Complete Degradation
Photochemical	Complete Degradation
Data adapted from a study on lysergol.[3]

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol is adapted from methodologies used for lysergol and other ergot alkaloids to identify potential degradation pathways and critical stability factors.

• Preparation of Stock Solution: Prepare a stock solution of 1-Methyllysergol-d3 in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl. Incubate at a specified temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

• Base Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH. Incubate at room temperature for a defined period (e.g., 24 hours).

• Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of 3% H₂O₂. Incubate at room temperature for a defined period (e.g., 24 hours).

• Photolytic Degradation: Expose an aliquot of the stock solution in a clear vial to UV light (e.g., 254 nm) for a defined period (e.g., 24 hours). A control sample should be wrapped in foil and kept under the same conditions.

• Thermal Degradation: Place an aliquot of the stock solution in a thermostatically controlled oven at a high temperature (e.g., 80°C) for a defined period (e.g., 24 hours).

• Sample Analysis: After the incubation period, neutralize the acidic and basic samples. Analyze all samples by a stability-indicating HPLC-UV or LC-MS/MS method to determine the percentage of 1-Methyllysergol-d3 remaining and to profile any degradation products.

Protocol 2: pH-Rate Profile Study

This protocol helps to determine the pH of maximum stability for 1-Methyllysergol-d3 in solution.

• Buffer Preparation: Prepare a series of buffers covering a wide pH range (e.g., pH 2 to 10).

• Sample Preparation: Add a small aliquot of the 1-Methyllysergol-d3 stock solution to each buffer to achieve a final concentration suitable for analysis.

• Incubation: Incubate the solutions at a constant temperature (e.g., 40°C or 60°C).

• Time-Point Analysis: At various time points (e.g., 0, 2, 4, 8, 12, 24 hours), withdraw an aliquot from each pH solution.

• Quantification: Analyze the aliquots using a validated HPLC method to determine the concentration of 1-Methyllysergol-d3.

• Data Analysis: For each pH, plot the natural logarithm of the concentration versus time. The slope of this line will give the apparent first-order degradation rate constant (k). Plot the log(k) values against pH to generate the pH-rate profile and identify the pH of maximum stability (the lowest point on the curve).

Potential Degradation Pathway

The following diagram illustrates a hypothetical degradation pathway for 1-Methyllysergol-d3, primarily focusing on epimerization, a common degradation route for ergot alkaloids.

Caption: Potential degradation pathways for 1-Methyllysergol-d3.

References

• 1. mdpi.com [mdpi.com]
• 2. Analysis of Ergot Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Lysergol High Purity Alkaloid for Medicinal and Research Use at Best Price [anglebiopharma.com]
• 8. Determination of ergot alkaloids: purity and stability assessment of standards and optimization of extraction conditions for cereal samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: 1-Methyllysergol-d3 Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and mitigating contamination sources during the analysis of 1-Methyllysergol-d3.

Frequently Asked Questions (FAQs)

Q1: My quantitative results for the target analyte are inconsistent and inaccurate despite using 1-Methyllysergol-d3 as an internal standard. What are the potential causes?

A1: Inaccurate or inconsistent results when using a deuterated internal standard like 1-Methyllysergol-d3 can arise from several factors. The most common issues include isotopic interference from the unlabeled analyte, lack of chromatographic co-elution, impurities in the internal standard, and unexpected isotopic exchange.[1] Each of these potential issues can compromise the accuracy of your quantification.

Q2: What is isotopic interference and how can it affect my analysis?

A2: Isotopic interference occurs when the signal from naturally occurring heavy isotopes of your target analyte (1-Methyllysergol) contributes to the signal of the deuterated internal standard (1-Methyllysergol-d3).[2][3] This "cross-talk" can artificially inflate the internal standard signal, leading to an underestimation of the analyte concentration.[2] This phenomenon is more pronounced at high analyte-to-internal standard concentration ratios.[3]

Q3: Why is co-elution of the analyte and internal standard important?

A3: Perfect co-elution is crucial for a stable isotope-labeled internal standard to effectively compensate for variations during sample preparation and analysis, particularly matrix effects. Deuterated compounds can sometimes exhibit slightly different chromatographic retention times compared to their non-deuterated counterparts.[1] If the analyte and 1-Methyllysergol-d3 do not co-elute, they may experience different degrees of ion suppression or enhancement from matrix components, leading to inaccurate quantification.[1]

Q4: Can the 1-Methyllysergol-d3 internal standard itself be a source of contamination?

A4: Yes. The internal standard can be a source of error if it contains isotopic or chemical impurities.[1] For instance, the presence of unlabeled 1-Methyllysergol in your deuterated standard will lead to an overestimation of the analyte concentration. It is essential to verify the isotopic and chemical purity of your 1-Methyllysergol-d3 standard.

Q5: What is isotopic back-exchange and should I be concerned about it with 1-Methyllysergol-d3?

A5: Isotopic back-exchange is a phenomenon where deuterium (B1214612) atoms on the internal standard are replaced by hydrogen atoms from the sample matrix or solvent.[1] This can occur if the deuterium labels are on chemically labile positions, such as -OH or -NH groups.[1] For 1-Methyllysergol-d3, if the deuterium atoms are on the N-methyl group, they are generally stable. However, if they are elsewhere on the molecule in more labile positions, back-exchange could be a concern, leading to a decrease in the internal standard signal and an overestimation of the analyte.

Troubleshooting Guides

Issue 1: Inaccurate Quantification and Poor Linearity

This guide will help you troubleshoot common causes of inaccurate quantification and poor linearity in your calibration curve.

Troubleshooting Steps:

• Verify Chromatographic Co-elution:

  • Action: Overlay the chromatograms of 1-Methyllysergol and 1-Methyllysergol-d3.

  • Expected Outcome: The peaks should perfectly overlap.

  • Troubleshooting: If a separation is observed, adjust your chromatographic method. Consider using a column with a different selectivity or modifying the mobile phase composition.[1]

• Assess Isotopic Interference:

  • Action: Analyze a high-concentration sample of unlabeled 1-Methyllysergol and monitor the mass transition for 1-Methyllysergol-d3.

  • Expected Outcome: No significant signal should be detected in the internal standard channel.

  • Troubleshooting: If interference is observed, you may need to use a higher concentration of the internal standard to minimize the relative contribution of the interference.[2] Alternatively, a non-linear calibration model that corrects for this interference may be necessary.[3]

• Check for Impurities in the Internal Standard:

  • Action: Analyze a solution containing only the 1-Methyllysergol-d3 internal standard. Monitor the mass transition for the unlabeled 1-Methyllysergol.

  • Expected Outcome: The signal for the unlabeled analyte should be negligible.

  • Troubleshooting: If significant unlabeled analyte is detected, the internal standard is impure. Contact the supplier for a certificate of analysis or consider purchasing a new, high-purity standard.

• Evaluate for Isotopic Back-Exchange:

  • Action: Incubate the 1-Methyllysergol-d3 in a blank matrix for varying amounts of time before extraction and analysis.

  • Expected Outcome: The signal for 1-Methyllysergol-d3 should remain stable over time.

  • Troubleshooting: If the signal decreases over time, back-exchange may be occurring. Consider altering the pH of your sample or extraction solvent to improve stability.

Quantitative Impact of Contamination Sources

Contamination Source	Potential Impact on Quantification	Typical Magnitude of Error
Isotopic Interference	Underestimation of analyte concentration.[2]	Can be significant, especially at high analyte concentrations.
Lack of Co-elution	Inaccurate quantification due to differential matrix effects.[1]	Can differ by 26% or more in matrices like plasma and urine.
Internal Standard Impurity	Overestimation of analyte concentration.	Directly proportional to the percentage of unlabeled impurity.
Isotopic Back-Exchange	Overestimation of analyte concentration.	A 28% increase in the non-labeled compound was observed in one study after one hour of incubation in plasma.

Experimental Protocols

Protocol 1: Evaluation of Isotopic Interference

• Prepare a series of high-concentration solutions of unlabeled 1-Methyllysergol in the final mobile phase.

• Set up your LC-MS/MS method to monitor the mass transitions for both 1-Methyllysergol and 1-Methyllysergol-d3.

• Inject the unlabeled 1-Methyllysergol solutions.

• Analyze the data to determine the percentage of the signal from the unlabeled analyte that is detected in the 1-Methyllysergol-d3 mass transition.

Protocol 2: Assessment of Differential Matrix Effects

• Prepare three sets of samples:

  • Set A: 1-Methyllysergol and 1-Methyllysergol-d3 spiked into the mobile phase.

  • Set B: Blank matrix extract with 1-Methyllysergol and 1-Methyllysergol-d3 added post-extraction.

  • Set C: Blank matrix spiked with 1-Methyllysergol and 1-Methyllysergol-d3 before the extraction process.

• Analyze all samples using your LC-MS/MS method.

• Calculate the matrix effect using the following formula: Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100.

• Compare the matrix effect for the analyte and the internal standard. A significant difference indicates a differential matrix effect.

Visualizations

Caption: Troubleshooting workflow for inaccurate quantitative results.

References

• 1. benchchem.com [benchchem.com]
• 2. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Co-eluting Peaks with 1-Methyllysergol-d3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering co-eluting peaks when using 1-Methyllysergol-d3 as an internal standard in liquid chromatography-mass spectrometry (LC-MS) applications.

Frequently Asked Questions (FAQs)

Q1: What is co-elution in chromatography?

A1: Co-elution occurs when two or more different compounds travel through the chromatographic column at the same rate, resulting in them eluting (exiting the column) at the same time.[1][2] This leads to overlapping peaks in the resulting chromatogram, which can complicate the identification and quantification of the individual analytes.[2]

Q2: Why is 1-Methyllysergol-d3 used as an internal standard?

A2: 1-Methyllysergol-d3 is a stable isotope-labeled (SIL) version of the analyte, 1-Methyllysergol. SIL internal standards are considered the gold standard in quantitative mass spectrometry for several reasons:[3][4]

• Similar Physicochemical Properties: They behave nearly identically to the analyte during sample preparation, chromatography, and ionization, allowing them to effectively compensate for variations in these steps.[3][4][5]

• Mass Difference: The mass difference between the analyte and the deuterated standard allows the mass spectrometer to distinguish between them, even if they co-elute.[4]

• Correction for Matrix Effects: They help to correct for matrix effects, where other components in the sample can suppress or enhance the ionization of the analyte, leading to inaccurate quantification.[6][7][8]

Q3: What are the consequences of a compound co-eluting with 1-Methyllysergol-d3?

A3: If an interfering compound co-elutes with 1-Methyllysergol-d3, it can lead to several analytical issues:

• Inaccurate Quantification: The co-eluting peak can interfere with the measurement of the internal standard's peak area, leading to an incorrect analyte-to-internal standard ratio and, consequently, inaccurate quantification of the target analyte.[3]

• Ion Suppression/Enhancement: The co-eluting compound can suppress or enhance the ionization of the internal standard in the mass spectrometer's ion source, a phenomenon known as matrix effect.[6][9][10] This can compromise the reliability of the results.

• Compromised Data Quality: Overall, co-elution with the internal standard can reduce the accuracy, precision, and reproducibility of the analytical method.

Q4: How can I detect co-elution?

A4: Detecting co-elution can be challenging, but there are several indicators:[1][2]

• Peak Shape: Look for asymmetrical peaks, such as those with shoulders or tailing. A pure chromatographic peak should ideally be symmetrical (Gaussian).[2]

• Diode Array Detector (DAD): A DAD can assess peak purity by comparing UV spectra across the peak. If the spectra are not identical, it suggests the presence of more than one compound.[1]

• Mass Spectrometry (MS): By examining the mass spectra across the chromatographic peak, you can identify the presence of different ions, indicating multiple co-eluting compounds.[1][2]

Troubleshooting Guide: Resolving Co-elution with 1-Methyllysergol-d3

This guide provides a systematic approach to troubleshooting and resolving issues of co-elution with your 1-Methyllysergol-d3 internal standard.

Step 1: Problem Confirmation

Before modifying your method, confirm that you indeed have a co-elution issue with the internal standard.

• Inject a Blank Matrix Sample: Analyze a sample of the matrix (e.g., plasma, urine) without the analyte or internal standard to check for endogenous interferences at the expected retention time.

• Inject a Sample Spiked Only with Internal Standard: This will help you to verify the retention time and peak shape of 1-Methyllysergol-d3 in the absence of the analyte and to see if any matrix components co-elute.

• Examine Mass Spectra: Carefully review the mass spectrum at the apex and across the entire peak of the internal standard in a real sample. Look for unexpected ions that could indicate a co-eluting compound.

Step 2: Method Optimization

If co-elution is confirmed, the following steps can be taken to resolve the interfering peak from 1-Methyllysergol-d3. It is recommended to change one parameter at a time to systematically evaluate its effect.

The goal is to alter the selectivity of the separation to resolve the two compounds.

• Modify the Mobile Phase Gradient:

  • Slower Gradient: A shallower gradient (slower increase in the percentage of the strong organic solvent) can improve the separation of closely eluting compounds.

  • Change Organic Solvent: Switching from one organic solvent to another (e.g., from acetonitrile (B52724) to methanol, or vice versa) can significantly alter the selectivity of the separation.[1]

• Adjust Mobile Phase pH: For ionizable compounds, small changes in the mobile phase pH can alter their retention time and potentially resolve co-eluting peaks.

• Change the Column:

  • Different Stationary Phase: Using a column with a different stationary phase chemistry (e.g., C8 instead of C18, or a phenyl-hexyl column) can provide a different selectivity.[11]

  • Smaller Particle Size/Longer Column: This increases column efficiency and can lead to better resolution of closely eluting peaks.

• Adjust Temperature and Flow Rate:

  • Lower Flow Rate: Reducing the flow rate can sometimes improve resolution, although it will increase the analysis time.

  • Change Temperature: Modifying the column temperature can affect the viscosity of the mobile phase and the interaction of the analytes with the stationary phase, potentially improving separation.[12][13]

If chromatographic changes are insufficient, improving the sample cleanup procedure can remove the interfering compound before analysis.[7][8]

• Solid-Phase Extraction (SPE): Develop a more selective SPE protocol by optimizing the wash and elution steps to remove the interfering compound while retaining the analyte and internal standard.

• Liquid-Liquid Extraction (LLE): Adjust the pH of the sample and the choice of extraction solvent to selectively extract the analyte and internal standard, leaving the interference behind.[8]

Experimental Protocols

Example LC-MS/MS Method for 1-Methyllysergol

This is a general starting point. Optimization will likely be required for your specific application and matrix.

Sample Preparation (Plasma):

• To 100 µL of plasma, add 10 µL of 1-Methyllysergol-d3 internal standard solution (concentration to be optimized).

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

Chromatographic Conditions:

• Column: C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 5 minutes

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

Mass Spectrometry Conditions (Triple Quadrupole):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • 1-Methyllysergol: [Precursor Ion] > [Product Ion] (to be determined by infusion)

  • 1-Methyllysergol-d3: [Precursor Ion+3] > [Product Ion] (to be determined by infusion)

• Ion Source Parameters: Optimize gas flows, temperature, and ion spray voltage for maximum signal intensity.

Data Presentation

The following table illustrates hypothetical data from an experiment to optimize the separation of an interfering peak from 1-Methyllysergol-d3 by modifying the mobile phase composition.

Method	Mobile Phase B	Retention Time (min) - 1-Methyllysergol-d3	Retention Time (min) - Interference	Resolution (Rs)
1	Acetonitrile	3.25	3.25	0.00
2	Methanol	3.80	3.95	1.20
3	50:50 Acetonitrile:Methanol	3.50	3.60	0.85

Resolution (Rs) is a measure of the degree of separation between two chromatographic peaks. A value of Rs ≥ 1.5 is generally considered to indicate baseline separation.

Mandatory Visualizations

Caption: Conceptual diagram of co-elution and the desired resolution.

Caption: Troubleshooting workflow for resolving co-eluting peaks.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 3. biopharmaservices.com [biopharmaservices.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. longdom.org [longdom.org]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Internal standard signal suppression by co-eluting analyte in isotope dilution LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Making sure you're not a bot! [mostwiedzy.pl]
• 13. researchgate.net [researchgate.net]

impact of pH on 1-Methyllysergol-d3 stability and ionization

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and ionization of 1-Methyllysergol-d3.

Frequently Asked Questions (FAQs)

Q1: What is 1-Methyllysergol-d3 and why is its stability important?

1-Methyllysergol-d3 is the deuterated form of 1-Methyllysergol, an ergoline (B1233604) alkaloid. The deuterium (B1214612) labeling makes it a suitable internal standard for quantitative mass spectrometry-based analyses. Ensuring its stability throughout experimental procedures is critical for accurate and reproducible results. Degradation of the internal standard can lead to an overestimation of the analyte concentration.

Q2: What are the primary factors affecting the stability of 1-Methyllysergol-d3?

Based on the behavior of related ergot alkaloids, the primary factors affecting the stability of 1-Methyllysergol-d3 are pH, temperature, and light.[1]

• pH: 1-Methyllysergol-d3 is susceptible to degradation in alkaline conditions, which can catalyze epimerization at the C-8 position.[1] Acidic to neutral pH conditions are generally more favorable for its stability.

• Temperature: Elevated temperatures can accelerate degradation.[1] For long-term storage, temperatures of -20°C or below are recommended.[2]

• Light: Exposure to light, particularly UV light, can lead to decomposition.[1] It is crucial to handle and store the compound in light-protected conditions.

Q3: How does pH affect the ionization of 1-Methyllysergol-d3?

The ionization of 1-Methyllysergol-d3 is primarily governed by the protonation of the tertiary amine nitrogen (N6) in the ergoline ring system. The pKa of this nitrogen in similar ergot alkaloids ranges from 5.0 to 7.4.[1]

• At pH values below the pKa (pH < 5.0-7.4): The N6 nitrogen will be predominantly protonated, and the molecule will carry a positive charge.

• At pH values above the pKa (pH > 5.0-7.4): The N6 nitrogen will be predominantly deprotonated, and the molecule will be neutral.

This pH-dependent ionization will significantly impact the compound's solubility, chromatographic retention, and interaction with biological targets.

Q4: What are the recommended storage conditions for 1-Methyllysergol-d3 solutions?

For optimal stability, solutions of 1-Methyllysergol-d3 should be stored at -20°C or below in amber vials to protect from light.[2] The choice of solvent is also important; acetonitrile (B52724) is often used for stock solutions.[2] For aqueous solutions used in experiments, it is advisable to use buffers in the slightly acidic to neutral pH range and to prepare them fresh when possible.

Troubleshooting Guides

Problem	Possible Cause	Troubleshooting Steps
Inconsistent analytical results (e.g., poor reproducibility, drifting signal).	Degradation of 1-Methyllysergol-d3 during sample preparation or analysis.	1. Check pH of all solutions: Ensure all buffers and solvents are within the optimal pH range for stability (slightly acidic to neutral). Avoid strongly alkaline conditions. 2. Protect from light: Use amber vials and minimize exposure of samples to ambient light. 3. Control temperature: Keep samples cool during preparation and analysis. Use a temperature-controlled autosampler if available. 4. Prepare fresh solutions: Prepare working solutions of 1-Methyllysergol-d3 fresh daily if possible.
Poor chromatographic peak shape (e.g., tailing, broadening).	Suboptimal mobile phase pH leading to mixed ionization states.	1. Adjust mobile phase pH: Ensure the mobile phase pH is at least 1.5-2 units away from the pKa of 1-Methyllysergol-d3 to ensure a single ionization state. For reversed-phase chromatography, a lower pH (e.g., 3-4) will ensure the compound is fully protonated and often results in better peak shape.
Low recovery of 1-Methyllysergol-d3 during solid-phase extraction (SPE).	Incorrect pH during sample loading, washing, or elution, leading to poor retention or elution.	1. Optimize SPE method pH: Adjust the pH of the sample and wash solutions to ensure the compound is in the desired ionization state for retention on the specific SPE sorbent. For elution, adjust the pH to change the ionization state and facilitate release from the sorbent.

Quantitative Data Summary

Parameter	Value/Range	Compound Class	Reference
pKa (N6 nitrogen)	5.0 - 7.4	Ergot Alkaloids	[1]
Predicted pKa (Lysergol)	14.61 ± 0.10	Lysergol (B1675761)	[3]

Note: The predicted pKa of 14.61 for lysergol likely corresponds to the indole (B1671886) N-H or the hydroxyl group and is less relevant for ionization in typical aqueous experimental conditions than the pKa of the N6 nitrogen.

Experimental Protocols

Protocol 1: Determination of pH-Dependent Stability of 1-Methyllysergol-d3

Objective: To assess the degradation of 1-Methyllysergol-d3 at different pH values over time.

Methodology:

• Prepare Buffers: Prepare a series of buffers with pH values ranging from acidic to alkaline (e.g., pH 3, 5, 7, 9, 11).

• Prepare Stock Solution: Prepare a stock solution of 1-Methyllysergol-d3 in a suitable organic solvent (e.g., acetonitrile) at a known concentration.

• Incubation:

  • In separate amber vials for each pH and time point, add an aliquot of the 1-Methyllysergol-d3 stock solution to each buffer to achieve a final desired concentration.

  • Incubate the vials at a constant temperature (e.g., 25°C or 37°C).

• Sampling: At specified time intervals (e.g., 0, 2, 4, 8, 24 hours), take an aliquot from each vial.

• Quenching (if necessary): Immediately quench the degradation reaction by adding an equal volume of a strong acid or base to neutralize the buffer, or by freezing the sample at -80°C.

• Analysis: Analyze the concentration of the remaining 1-Methyllysergol-d3 in each sample using a validated analytical method, such as LC-MS/MS.

• Data Analysis: Plot the concentration of 1-Methyllysergol-d3 as a function of time for each pH. Calculate the degradation rate constant (k) and half-life (t½) at each pH.

Protocol 2: Determination of the pKa of 1-Methyllysergol-d3 by UV-Vis Spectrophotometry

Objective: To determine the acid dissociation constant (pKa) of the N6 nitrogen of 1-Methyllysergol-d3.

Methodology:

• Prepare Buffers: Prepare a series of buffers with finely spaced pH values covering the expected pKa range (e.g., from pH 4 to 9 in 0.2 pH unit increments).

• Prepare Stock Solution: Prepare a stock solution of 1-Methyllysergol-d3 in a suitable solvent (e.g., methanol (B129727) or water).

• Sample Preparation: Add a small, constant volume of the 1-Methyllysergol-d3 stock solution to each buffer to achieve a final concentration suitable for UV-Vis analysis.

• UV-Vis Measurement:

  • Measure the UV-Vis spectrum (e.g., from 200 to 400 nm) of each solution.

  • Identify the wavelength(s) with the largest absorbance change as a function of pH.

• Data Analysis:

  • Plot the absorbance at the selected wavelength(s) against the pH of the buffer.

  • The resulting titration curve will be sigmoidal. The pKa is the pH at the inflection point of this curve.

  • Alternatively, the pKa can be calculated using the Henderson-Hasselbalch equation.

Visualizations

References

• 1. Analysis of Ergot Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. LYSERGOL CAS#: 602-85-7 [m.chemicalbook.com]

Technical Support Center: Minimizing Ion Suppression for 1-Methyllysergol-d3

Welcome to the technical support center for the analysis of 1-Methyllysergol-d3. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to ion suppression in liquid chromatography-tandem mass spectrometry (LC-MS/MS) experiments.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern when analyzing 1-Methyllysergol-d3?

A1: Ion suppression is a matrix effect where the ionization efficiency of a target analyte, such as 1-Methyllysergol-d3, is reduced by co-eluting compounds from the sample matrix (e.g., plasma, urine).[1][2][3][4] This phenomenon leads to a decreased signal intensity, which can negatively impact the sensitivity, accuracy, and reproducibility of quantitative analyses.[5][6] When using 1-Methyllysergol-d3 as an internal standard, the assumption is that it and the native analyte will experience the same degree of ion suppression, allowing for accurate quantification.[7][8] However, differential ion suppression can compromise results.[9]

Q2: How does a deuterated internal standard like 1-Methyllysergol-d3 help in minimizing the impact of ion suppression?

A2: Stable isotope-labeled internal standards (SIL-IS), such as 1-Methyllysergol-d3, are considered the gold standard for mitigating variability in bioanalytical assays.[10] Because a SIL-IS has nearly identical physicochemical properties to the analyte of interest, it co-elutes and experiences the same degree of ion suppression or enhancement.[7][8] By calculating the peak area ratio of the analyte to the internal standard, variations introduced during sample preparation and ionization can be effectively normalized, leading to more accurate and precise results.[10]

Q3: What are the common sources of ion suppression in bioanalytical assays?

A3: Ion suppression can originate from various endogenous and exogenous sources:

• Endogenous Components: Biological matrices contain salts, phospholipids (B1166683), and proteins that can co-elute with the analyte and interfere with ionization.[1][11]

• Exogenous Materials: Contaminants from sample processing, such as polymers from plastic tubes or anticoagulants like heparin, can also cause ion suppression.[12]

• Mobile Phase Additives: Non-volatile buffers or other mobile phase additives can accumulate in the ion source and reduce ionization efficiency.[4]

• High Analyte Concentration: At high concentrations, an analyte can cause "self-suppression," leading to a non-linear response.[4]

Q4: How can I detect and assess the extent of ion suppression in my assay?

A4: A widely used method to identify regions of ion suppression is the post-column infusion experiment.[6][11] This involves infusing a constant flow of 1-Methyllysergol-d3 solution into the LC eluent after the analytical column but before the mass spectrometer. A blank matrix sample is then injected. Any significant dip in the baseline signal of 1-Methyllysergol-d3 indicates the retention time at which matrix components are eluting and causing ion suppression.[6]

Troubleshooting Guides

Issue 1: Low or No Signal for 1-Methyllysergol-d3

A diminished or absent signal for the internal standard can prevent accurate quantification. Follow this guide to troubleshoot the issue.

Caption: Troubleshooting workflow for low signal intensity.

Issue 2: High Variability in 1-Methyllysergol-d3 Signal Across Samples

Inconsistent signal intensity for the internal standard can lead to poor precision and inaccurate results.

Possible Causes & Solutions:

• Inconsistent Sample Preparation: Variability in sample cleanup can lead to different levels of matrix components in each sample.

  • Solution: Standardize and automate the sample preparation protocol where possible. Ensure consistent timing, volumes, and mixing for every sample.

• Differential Matrix Effects: The composition of the biological matrix can vary from sample to sample, causing different degrees of ion suppression.[1]

  • Solution: Employ a robust sample preparation method like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to minimize matrix variability.[2][5]

• Chromatographic Shifts: Minor shifts in retention time can cause the analyte peak to move into or out of a region of ion suppression, leading to signal variability.

  • Solution: Ensure the LC system is well-maintained and equilibrated. Adjust the chromatography to move the 1-Methyllysergol-d3 peak to a "cleaner" region of the chromatogram, as identified by a post-column infusion experiment.[6]

Data Presentation

Table 1: Impact of Sample Preparation on Ion Suppression

This table summarizes the typical effectiveness of common sample preparation techniques in reducing matrix effects and ion suppression.

Sample Preparation Method	Analyte Recovery	Matrix Effect Reduction	Throughput	Relative Cost
Protein Precipitation (PPT)	Good - High	Low	High	Low
Liquid-Liquid Extraction (LLE)	Variable	Moderate	Moderate	Moderate
Solid-Phase Extraction (SPE)	Good - High	High	Low	High

Data is illustrative and can vary based on the specific matrix and analyte. Protein precipitation is a fast and simple method, but it may not effectively remove phospholipids and other small molecules that cause ion suppression.[5] LLE and SPE offer more thorough cleanup but require more complex method development.[2]

Experimental Protocols

Protocol 1: General LC-MS/MS Method for Ergot Alkaloid Analysis

This protocol provides a starting point for developing a robust method for 1-Methyllysergol and its deuterated internal standard. Optimization is crucial for minimizing ion suppression.

1. Sample Preparation (using SPE): a. Pre-treat 100 µL of plasma with 200 µL of 1% formic acid in water. b. Add 10 µL of 1-Methyllysergol-d3 internal standard solution. c. Condition a mixed-mode SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water. d. Load the pre-treated sample onto the SPE cartridge. e. Wash the cartridge with 1 mL of 5% methanol in water to remove salts and polar interferences. f. Elute the analyte and internal standard with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in acetonitrile. g. Evaporate the eluate to dryness under a stream of nitrogen at 40°C. h. Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Parameters:

• LC System: UPLC or HPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 5 mM ammonium formate (B1220265) with 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, and return to initial conditions.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Key MS Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 450°C

  • Desolvation Gas Flow: 1000 L/hr

  • MRM Transitions: To be optimized by infusing standard solutions of the analyte and 1-Methyllysergol-d3.

Workflow Visualization

Caption: A typical workflow for a bioanalytical assay.

References

• 1. researchgate.net [researchgate.net]
• 2. longdom.org [longdom.org]
• 3. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 9. myadlm.org [myadlm.org]
• 10. benchchem.com [benchchem.com]
• 11. Ion suppression in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Investigation of matrix effects in bioanalytical high-performance liquid chromatography/tandem mass spectrometric assays: application to drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validation of Analytical Methods for Ergot Alkaloids: A Comparative Guide Featuring 1-Methyllysergol-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical method validation parameters when using a deuterated internal standard, with a focus on the hypothetical use of 1-Methyllysergol-d3 for the quantitative analysis of ergot alkaloids, such as lysergic acid diethylamide (LSD), by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Due to the limited availability of public data on 1-Methyllysergol-d3, this guide leverages performance data from the structurally similar and well-documented deuterated internal standard, LSD-d3, to provide a robust comparative framework.

The use of stable isotope-labeled internal standards, like their deuterated counterparts, is considered the gold standard in quantitative mass spectrometry.[1][2] These standards are crucial for correcting variations during sample preparation and analysis, thereby enhancing the accuracy and precision of the results.[3][4]

Comparative Performance of Internal Standards

The selection of an appropriate internal standard is critical for the development of a reliable quantitative assay. An ideal internal standard should have physicochemical properties very similar to the analyte of interest to compensate for matrix effects and procedural losses. Deuterated internal standards are considered superior to structural analogs for this purpose.[1][2]

The following table summarizes typical validation parameters for the LC-MS/MS analysis of a target ergot alkaloid (e.g., LSD) using different internal standards. The data for 1-Methyllysergol-d3 is projected based on the performance of LSD-d3.

Validation Parameter	1-Methyllysergol-d3 (Projected)	LSD-d3 (Documented)	Structural Analog (e.g., Methysergide)
Linearity (r²)	> 0.99	> 0.99[5]	> 0.994[6]
Limit of Detection (LOD)	0.01 ng/mL	0.01 ng/mL[7]	0.05 pmol[6]
Lower Limit of Quantification (LLOQ)	0.05 ng/mL	0.05 ng/mL[7]	0.1 pmol[6]
Accuracy (% Bias)	Within ±15%	Within ±15%[7]	Can show significant bias
Precision (% RSD)	< 15%	< 15%[7]	7.9% to 22.8% (inter-assay)[6]
Recovery (%)	90 - 110%	68.3 - 119.1%[5]	86.1 to 122%[6]
Matrix Effect (%)	95 - 105%	101 - 113%[5]	Can be significant and variable

Experimental Protocols

Detailed and robust experimental protocols are fundamental to achieving accurate and reproducible quantitative results. The following sections outline the key experimental procedures for the validation of an analytical method for ergot alkaloids using a deuterated internal standard.

Sample Preparation (QuEChERS Method)

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a common and efficient sample preparation technique for the analysis of analytes in complex matrices.[3]

• Weighing: Accurately weigh 5 g of the homogenized sample into a 50 mL centrifuge tube.

• Spiking: Add the internal standard solution (1-Methyllysergol-d3 or LSD-d3) to the sample.

• Extraction: Add 10 mL of acetonitrile (B52724) and shake vigorously for 1 minute.

• Salting Out: Add QuEChERS salts (e.g., 4 g MgSO₄ and 1 g NaCl), shake vigorously for 1 minute, and then centrifuge.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the supernatant to a d-SPE tube containing sorbents like C18 and MgSO₄. Vortex and centrifuge.

• Final Preparation: Transfer the cleaned extract to a new tube, evaporate to dryness under a gentle stream of nitrogen, and reconstitute in the mobile phase for LC-MS/MS analysis.[3]

LC-MS/MS Analysis

The analysis is typically performed using a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a tandem mass spectrometer.[3][5]

• Chromatographic Column: A C18 reversed-phase column is commonly used for the separation of ergot alkaloids.[3]

• Mobile Phase: A gradient elution with a mobile phase consisting of water and acetonitrile or methanol (B129727) with additives like formic acid or ammonium (B1175870) formate (B1220265) is typically employed.[3][8]

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode is often used.[3]

• Detection: Multiple Reaction Monitoring (MRM) is utilized for its high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for both the analyte and the internal standard.[8]

Visualizing the Workflow and Concepts

To better illustrate the processes and principles involved in the validation of this analytical method, the following diagrams are provided.

Figure 1: Experimental workflow for sample analysis.

Figure 2: Key validation parameters and the role of the internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Validation of a New Sensitive Method for the Detection and Quantification of R and S-Epimers of Ergot Alkaloids in Canadian Spring Wheat Utilizing Deuterated Lysergic Acid Diethylamide as an Internal Standard - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development and validation of an LC-MS method for quantitation of ergot alkaloids in lateral saphenous vein tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

A Comparative Guide to 1-Methyllysergol-d3 and Other Ergot Alkaloid Internal Standards in Analytical Quantification

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of ergot alkaloids, a class of mycotoxins produced by fungi of the Claviceps genus, is paramount for ensuring food safety and for the development of pharmaceuticals. The use of internal standards in analytical methods, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), is crucial for achieving the necessary accuracy and precision by correcting for analyte loss during sample preparation and for matrix-induced signal suppression or enhancement. This guide provides a comparative overview of 1-Methyllysergol-d3 and other deuterated internal standards used in the analysis of ergot alkaloids.

The Gold Standard: Stable Isotope-Labeled Internal Standards

Stable isotope-labeled (SIL) internal standards are considered the gold standard for quantitative mass spectrometry.[1] These compounds are chemically identical to the analyte of interest but have a different mass due to the incorporation of heavy isotopes such as deuterium (B1214612) (²H or D), carbon-13 (¹³C), or nitrogen-15 (B135050) (¹⁵N). This near-identical chemical behavior ensures that the internal standard co-elutes with the analyte and experiences the same matrix effects, leading to more accurate and precise quantification.[1]

Performance Comparison of Deuterated Internal Standards

The ideal internal standard should mimic the behavior of the analyte throughout the analytical process. Key performance indicators include recovery, matrix effects, and precision. Below is a summary of performance data for deuterated lysergic acid diethylamide (LSD-D₃) from a validation study for the analysis of 12 ergot alkaloid epimers in a hard red spring wheat matrix. This data serves as a benchmark for the expected performance of a suitable deuterated internal standard.

Table 1: Performance Data of Deuterated Lysergic Acid Diethylamide (LSD-D₃) as an Internal Standard in Wheat Matrix[2]

Analyte	Matrix Effect (%)	Recovery (%) (at 5 µg/kg)	Inter-Day Precision (%RSD)
Ergometrine	105	68.3	>20
Ergometrinine	101	119.1	<24
Ergotamine	113	85.7	<24
Ergotaminine	108	101.2	<24
Ergosine	111	82.4	<24
Ergosinine	107	98.7	<24
Ergocornine	112	88.9	<24
Ergocorninine	109	105.4	<24
Ergocristine	113	90.1	<24
Ergocristinine	110	108.3	<24
α-Ergocryptine	112	87.6	<24
α-Ergocryptinine	109	103.5	<24

Data sourced from a validation study of a UHPLC-MS/MS method for the quantification of R and S-epimers of ergot alkaloids.[2]

Note: Matrix effects greater than 100% indicate signal enhancement, while values less than 100% indicate signal suppression. The use of an effective internal standard like LSD-D₃ helps to correct for these variations.[3]

Studies have also highlighted the benefits of using ¹³CD₃-labeled ergot alkaloids as internal standards, noting that they significantly improve the accuracy and precision of quantification by effectively compensating for matrix effects and signal variations in mass spectrometric analysis.[4]

Experimental Protocols

A robust analytical method is essential for reliable quantification. The following is a detailed experimental protocol for the analysis of ergot alkaloids in cereals using a deuterated internal standard, based on the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by LC-MS/MS analysis.[5][6]

Experimental Workflow for Ergot Alkaloid Analysis

Caption: A typical QuEChERS-based experimental workflow for the analysis of ergot alkaloids in cereal matrices.

Detailed Methodological Steps:

• Sample Preparation:

  • Weigh 5 grams of a homogenized cereal sample into a 50 mL centrifuge tube.[5]

  • Add 10 mL of an acetonitrile/water (84:16, v/v) extraction solvent.[5]

  • Spike the sample with a known concentration of the deuterated internal standard (e.g., 1-Methyllysergol-d3 or LSD-D₃).

  • Vortex the tube vigorously for 1 minute.

  • Add QuEChERS salts (e.g., 4 g MgSO₄ and 1 g NaCl).[5]

  • Vortex again for 1 minute and then centrifuge at 5000 rpm for 5 minutes.[5]

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL d-SPE tube containing 150 mg MgSO₄ and 50 mg of C18 sorbent.[5]

  • Vortex for 30 seconds and centrifuge at 10,000 rpm for 5 minutes.[5]

• LC-MS/MS Analysis:

  • Transfer the cleaned extract into an autosampler vial for analysis.

  • Chromatographic Conditions:

    • Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm).[5]

    • Mobile Phase A: Water with 5 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.[7]

    • Mobile Phase B: Methanol with 5 mM ammonium formate and 0.1% formic acid.[7]

    • Gradient: A programmed gradient from a higher percentage of mobile phase A to a higher percentage of mobile phase B over a run time of approximately 10-15 minutes.

    • Flow Rate: 0.3 mL/min.

    • Column Temperature: 40 °C.

  • Mass Spectrometry Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).[5]

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • Monitor at least two precursor-to-product ion transitions for each analyte and the internal standard for quantification and confirmation.[5]

Ergot Alkaloid Signaling Pathway

Ergot alkaloids exert their biological effects by interacting with various receptors in the body, primarily serotonin (B10506) (5-HT), dopamine, and adrenergic receptors. Ergotamine, a prominent ergot alkaloid, is known to be an agonist at 5-HT1D receptors, a mechanism that contributes to its efficacy in treating migraines.[8]

Ergotamine Interaction with the 5-HT1D Receptor Signaling Pathway

Caption: Simplified signaling pathway of ergotamine's agonistic effect on the 5-HT1D receptor.

This agonistic action leads to the inhibition of adenylate cyclase, which in turn decreases the intracellular concentration of cyclic AMP (cAMP).[9] This cascade of events ultimately results in physiological responses such as the vasoconstriction of intracranial blood vessels, which is believed to alleviate migraine headaches.[8]

Conclusion

The use of deuterated internal standards is indispensable for the accurate and precise quantification of ergot alkaloids in complex matrices. While specific performance data for 1-Methyllysergol-d3 is not widely published, the comprehensive validation data available for other deuterated analogs like LSD-D₃ demonstrates the effectiveness of this class of internal standards. These standards reliably correct for variations in sample preparation and matrix effects, ensuring the generation of high-quality, defensible data. For researchers and professionals in drug development and food safety, the implementation of methods utilizing appropriate deuterated internal standards is a critical step in achieving robust and reliable analytical results.

References

• 1. Quantitative analysis of mycotoxins in cereal foods by collision cell fragmentation-high-resolution mass spectrometry: performance and comparison with triple-stage quadrupole detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. waters.com [waters.com]
• 3. cerilliant.com [cerilliant.com]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of Ergot Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. QuEChERS LC–MS/MS Screening Method for Mycotoxin Detection in Cereal Products and Spices [mdpi.com]
• 8. Development and Validation of a Liquid Chromatography Mass Spectrometry Method for Simultaneous Measurement of 25(OH)D3, epi-25(OH)D3, 25(OH)D2, Vitamin A, α-Tocopherol, and γ-Tocopherol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Quantitative Analysis of 1-Methyllysergol-d3: A Guide to Accuracy and Precision

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the expected accuracy and precision for the quantification of 1-Methyllysergol-d3, a deuterated internal standard crucial for reliable bioanalysis. While specific experimental data for 1-Methyllysergol-d3 is not publicly available, this document outlines the performance characteristics of analogous analytical methods for related ergot alkaloids and deuterated standards, adhering to regulatory guidelines such as the ICH M10 and FDA bioanalytical method validation frameworks. The information presented herein serves as a benchmark for establishing and evaluating robust LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) methods for its quantification in various biological matrices.

Performance Comparison: Expected Accuracy and Precision

The use of a stable isotope-labeled internal standard like 1-Methyllysergol-d3 is the gold standard in quantitative LC-MS/MS analysis. It effectively compensates for variability during sample preparation and analysis, leading to high accuracy and precision. The following table summarizes the typical acceptance criteria for bioanalytical method validation, representing the expected performance for the quantification of an analyte using a deuterated internal standard.

Performance Metric	Concentration Level	Acceptance Criteria (% Deviation from Nominal)	Expected Precision (% CV / RSD)
Intra-day Accuracy	LLOQ	± 20%	≤ 20%
Low QC	± 15%	≤ 15%
Medium QC	± 15%	≤ 15%
High QC	± 15%	≤ 15%
Inter-day Accuracy	LLOQ	± 20%	≤ 20%
Low QC	± 15%	≤ 15%
Medium QC	± 15%	≤ 15%
High QC	± 15%	≤ 15%

LLOQ: Lower Limit of Quantification; QC: Quality Control; CV: Coefficient of Variation; RSD: Relative Standard Deviation.

Experimental Protocols

A rigorous and well-documented experimental protocol is fundamental to achieving reliable and reproducible quantitative results. The following outlines a typical bioanalytical method validation protocol for the quantification of a small molecule analyte using a deuterated internal standard like 1-Methyllysergol-d3 by LC-MS/MS.

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Sample Aliquoting: Thaw frozen biological matrix samples (e.g., plasma, urine) at room temperature. Vortex to ensure homogeneity. Pipette a 100 µL aliquot of each sample, calibration standard, and quality control into a clean microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the 1-Methyllysergol-d3 working solution (at a fixed concentration) to all tubes except the blank matrix sample.

• pH Adjustment: Add 50 µL of a suitable buffer (e.g., 0.1 M ammonium (B1175870) carbonate, pH 9) to alkalinize the samples.

• Extraction: Add 500 µL of an appropriate organic solvent (e.g., ethyl acetate (B1210297) or a mixture of dichloromethane (B109758) and isopropanol). Vortex vigorously for 2 minutes.

• Centrifugation: Centrifuge the samples at 10,000 x g for 5 minutes to separate the aqueous and organic layers.

• Supernatant Transfer: Carefully transfer the upper organic layer to a new set of clean tubes.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase starting composition. Vortex to ensure complete dissolution.

• Transfer: Transfer the reconstituted samples to autosampler vials for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography System: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.

  • Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is commonly used for ergot alkaloids.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A suitable gradient elution to separate the analyte from matrix components.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive electrospray ionization (ESI+) mode.

  • Detection: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions for the analyte and 1-Methyllysergol-d3 need to be optimized.

  • Ion Source Parameters: Optimized for the specific instrument and analyte (e.g., capillary voltage, source temperature, desolvation gas flow).

Bioanalytical Method Validation Procedures

The method should be validated according to regulatory guidelines (e.g., ICH M10) for the following parameters:

• Selectivity and Specificity: Analyze blank matrix from at least six different sources to ensure no endogenous interferences at the retention times of the analyte and internal standard.

• Calibration Curve: Prepare a calibration curve consisting of a blank, a zero sample (with internal standard), and at least six to eight non-zero concentration standards. The curve should be fitted with an appropriate regression model (e.g., linear, weighted 1/x²).

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at a minimum of four concentration levels (LLOQ, low, mid, and high) in at least five replicates on three separate days.

• Recovery: The extraction efficiency of the analyte and internal standard is determined by comparing the peak areas of extracted samples to those of unextracted standards.

• Matrix Effect: Assessed by comparing the response of the analyte in post-extraction spiked samples to the response in a neat solution. This should be evaluated in at least six different lots of the biological matrix.

• Stability: The stability of the analyte in the biological matrix should be evaluated under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage at the intended temperature.

Visualizing the Workflow and Logic

To further clarify the processes involved, the following diagrams, generated using Graphviz, illustrate the experimental workflow and the logical hierarchy of the bioanalytical method validation.

Figure 1: Experimental workflow for quantification.

Figure 2: Key parameters of bioanalytical method validation.

A Comparative Guide to the Quantitative Analysis of Ergot Alkaloids

For Researchers, Scientists, and Drug Development Professionals

Introduction to Ergot Alkaloid Analysis

Ergot alkaloids are a class of mycotoxins produced by fungi of the Claviceps genus, which primarily infect cereal grains like rye, wheat, and barley. Due to their potent physiological effects, which can be toxic to humans and animals, regulatory bodies have set maximum permissible levels in food and feed.[1] Accurate and sensitive quantification of these compounds is therefore crucial for food safety and toxicological studies. The most common analytical methods employed for this purpose are HPLC-MS/MS and HPLC-FLD.[2][3]

Comparison of Analytical Methods

The choice between HPLC-MS/MS and HPLC-FLD for ergot alkaloid analysis depends on several factors, including the required sensitivity, selectivity, and the complexity of the sample matrix.

Parameter	HPLC-MS/MS	HPLC-FLD
Linearity (R²)	>0.99[2][4][5]	0.985 - 0.996[3]
Analytical Range	0.1 - 40 pmol on column[4]	25 - 400 µg/kg[3]
0.5 - 200 µg/kg[5]
Sensitivity	High (LOD: 0.05 pmol)[4]	Moderate (LOD: 3.23 - 6.53 µg/kg)[3]
Selectivity	Very High	Good
Matrix Effects	Can be significant, often requires matrix-matched standards[4]	Less susceptible to matrix effects
Instrumentation	More complex and expensive	More accessible and less expensive

Experimental Protocols

Below are representative experimental protocols for the analysis of ergot alkaloids using HPLC-MS/MS and HPLC-FLD.

HPLC-MS/MS Method for Ergot Alkaloids in Cereal Grains

This method is adapted from various validated procedures for the quantification of multiple ergot alkaloids in complex matrices.[1][5]

1. Sample Preparation (QuEChERS-based Extraction)

• Weigh 5 g of homogenized and ground cereal sample into a 50 mL centrifuge tube.

• Add 10 mL of extraction solvent (e.g., acetonitrile/water, 84/16, v/v with 0.1% formic acid).

• Add internal standard solution (e.g., 1-Methyllysergol-d3).

• Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

• Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Take an aliquot of the supernatant for clean-up.

2. Dispersive Solid-Phase Extraction (d-SPE) Clean-up

• Transfer 1 mL of the supernatant to a 2 mL microcentrifuge tube containing d-SPE sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18).

• Vortex for 30 seconds and centrifuge at 10,000 rpm for 2 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial.

3. HPLC-MS/MS Conditions

• HPLC Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase: Gradient elution with A: 5 mM ammonium (B1175870) formate (B1220265) in water with 0.1% formic acid, and B: 5 mM ammonium formate in methanol (B129727) with 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions for each ergot alkaloid and the internal standard.

HPLC-FLD Method for Ergot Alkaloids in Animal Feed

This protocol is based on a validated method for the determination of five major ergot alkaloids.[3]

1. Sample Extraction

• Weigh 10 g of the homogenized feed sample into a 50 mL centrifuge tube.

• Add 20 mL of extraction solvent (e.g., acetonitrile/water, 84/16, v/v).

• Shake for 30 minutes on a mechanical shaker.

• Centrifuge at 4000 rpm for 10 minutes.

2. Clean-up

• Pass an aliquot of the supernatant through a solid-phase extraction (SPE) cartridge (e.g., C18) to remove interfering matrix components.

• Elute the alkaloids with a suitable solvent (e.g., methanol).

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase.

3. HPLC-FLD Conditions

• HPLC Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm).[3]

• Mobile Phase: Isocratic or gradient elution with a mixture of ammonium carbonate buffer and acetonitrile.[3]

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Fluorescence Detector: Excitation wavelength of 330 nm and an emission wavelength of 420 nm.[3]

Mechanism of Action of Ergot Alkaloids

Ergot alkaloids exert their pharmacological and toxicological effects by interacting with a variety of neurotransmitter receptors, primarily serotonin (B10506) (5-HT), dopamine, and adrenergic (alpha) receptors.[[“]][7][8] Their complex mechanism of action stems from their structural similarity to these biogenic amines, allowing them to act as agonists, partial agonists, or antagonists at these receptors.[9] This interaction can lead to a wide range of physiological responses, including vasoconstriction, uterine contractions, and effects on the central nervous system.[7][8]

Caption: Simplified signaling pathway of ergot alkaloids.

Conclusion

Both HPLC-MS/MS and HPLC-FLD are robust and reliable methods for the quantification of ergot alkaloids. HPLC-MS/MS offers superior sensitivity and selectivity, making it the method of choice for complex matrices and low-level detection.[2] HPLC-FLD, while less sensitive, is a more accessible and cost-effective option that is suitable for routine monitoring where high sensitivity is not a critical requirement.[3] The selection of the appropriate method should be based on the specific analytical needs, available resources, and the regulatory requirements of the analysis.

References

• 1. food.gov.uk [food.gov.uk]
• 2. Validation of a New Sensitive Method for the Detection and Quantification of R and S-Epimers of Ergot Alkaloids in Canadian Spring Wheat Utilizing Deuterated Lysergic Acid Diethylamide as an Internal Standard - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development and Validation of an Analytical Method for Determination of Ergot Alkaloids in Animal Feedingstuffs with High Performance Liquid Chromatography-fluorescence Detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development and validation of an LC-MS method for quantitation of ergot alkaloids in lateral saphenous vein tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. food.gov.uk [food.gov.uk]
• 6. consensus.app [consensus.app]
• 7. newpetc.com [newpetc.com]
• 8. Medical Pharmacology:  Ergot Alkaloid Pharmacology [pharmacology2000.com]
• 9. taylorfrancis.com [taylorfrancis.com]

Navigating the Analytical Frontier: A Comparative Guide to the Limit of Detection for 1-Methyllysergol-d3 and Related Ergot Alkaloids

For Immediate Release

This guide provides a comprehensive comparison of analytical methodologies for the detection of 1-Methyllysergol-d3 and other ergot alkaloids, tailored for researchers, scientists, and drug development professionals. By presenting objective performance data and detailed experimental protocols, this document serves as a critical resource for establishing sensitive and reliable analytical assays.

Quantitative Data Summary

The limit of detection (LOD) and limit of quantification (LOQ) are critical performance characteristics of any quantitative analytical method. For ergot alkaloids, which are often present at trace levels, achieving low LODs and LOQs is paramount. The following table summarizes the instrumental limits of detection and quantification for a range of ergot alkaloids, determined by ultra-high performance liquid chromatography-tandem mass spectrometry (UHPLC-MS/MS) using a deuterated internal standard. It is important to note that 1-Methyllysergol-d3 serves as an internal standard in these analyses; therefore, the LOD is determined for the target, non-deuterated analytes.

Analyte	Instrumental Limit of Detection (LOD) (µg/kg)	Instrumental Limit of Quantification (LOQ) (µg/kg)
Ergometrine	0.0441	0.146
Ergometrinine	0.0163	0.0538
Ergosine	0.0178	0.0587
Ergosinine	0.00893	0.0295
Ergotamine	0.0673	0.222
Ergotaminine	0.0211	0.0696
Ergocornine	0.0897	0.296
Ergocorninine	0.0332	0.110
Ergocryptine	0.112	0.369
Ergocryptinine	0.0415	0.137
Ergocristine	0.225	0.744
Ergocristinine	0.0834	0.275

Data sourced from a validated UHPLC-MS/MS method for the analysis of ergot epimers in hard red spring wheat using deuterated lysergic acid diethylamide (LSD-d3) as an internal standard.[1]

Experimental Protocols

Achieving the low detection limits presented above requires meticulous attention to the analytical methodology. The following sections detail a typical experimental workflow for the analysis of ergot alkaloids in a complex matrix, such as cereals.

Sample Preparation: Modified QuEChERS Method

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique that offers excellent recovery and cleanup for a broad range of analytes.

• Homogenization: Mill the sample to a fine powder to ensure homogeneity.

• Extraction:

  • Weigh 5 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of an extraction solvent (e.g., acetonitrile/water 84:16 v/v).

  • Add the deuterated internal standard solution (e.g., 1-Methyllysergol-d3).

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Vortex vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the supernatant (acetonitrile layer) to a d-SPE tube containing a sorbent mixture (e.g., 150 mg MgSO₄, 50 mg primary secondary amine (PSA), 50 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 rpm for 5 minutes.

• Final Extract Preparation:

  • Transfer the cleaned supernatant to a new tube.

  • Evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent (e.g., 500 µL of mobile phase).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Chromatographic Separation:

  • Instrument: UHPLC system.

  • Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate.

  • Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

  • Gradient: A linear gradient from 10% to 95% B over several minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

• Mass Spectrometric Detection:

  • Instrument: Triple quadrupole mass spectrometer.

  • Ionization Source: Electrospray ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions are monitored for each analyte and the deuterated internal standard.

Visualizing the Workflow and Biological Impact

To provide a clearer understanding of the processes involved, the following diagrams illustrate the experimental workflow and the signaling pathways affected by ergot alkaloids.

References

• 1. Validation of a New Sensitive Method for the Detection and Quantification of R and S-Epimers of Ergot Alkaloids in Canadian Spring Wheat Utilizing Deuterated Lysergic Acid Diethylamide as an Internal Standard - PMC [pmc.ncbi.nlm.nih.gov]

Deuterated Ergot Alkaloids: A Comparative Guide to Enhanced Stability

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the stability of deuterated ergot alkaloids versus their non-deuterated (protium) counterparts. While direct comparative stability studies on deuterated ergot alkaloids are not extensively available in publicly accessible literature, this guide synthesizes established principles of the kinetic isotope effect (KIE) and known instability profiles of ergot alkaloids to project the anticipated advantages of deuteration. The information herein is supported by general principles of drug stability testing and metabolic profiling.

The primary advantage of selective deuteration lies in the strengthening of the Carbon-Deuterium (C-D) bond compared to the Carbon-Hydrogen (C-H) bond.[1] This seemingly minor atomic substitution can significantly impact the metabolic stability of a drug molecule by slowing down metabolic processes that involve the cleavage of a C-H bond.[2] This is particularly relevant for ergot alkaloids, which are susceptible to metabolic transformations.

Comparative Stability Data

The following table presents a projected comparison of stability parameters between a standard ergot alkaloid and its hypothetical deuterated analogue. This data is illustrative and based on the expected improvements conferred by the deuterium (B1214612) kinetic isotope effect, which typically slows down the rate of metabolic degradation.[3]

Stability Parameter	Standard Ergot Alkaloid	Deuterated Ergot Alkaloid (Projected)	Condition
Metabolic Half-life (t½) in Human Liver Microsomes	30 min	60 - 90 min	In vitro metabolic assay
Intrinsic Clearance (CLint)	High	Moderate to Low	In vitro metabolic assay
Degradation Rate (Thermal Stress at 60°C)	~15% degradation over 24h	<10% degradation over 24h	Thermal Stability Assay
Degradation Rate (Photostability, UV exposure)	Significant epimerization and degradation	Reduced epimerization and degradation	Photostability Assay
Epimerization (R/S ratio change in solution, pH 7.4)	Prone to epimerization	Slower rate of epimerization	Solution Stability Assay

Note: The projected data for the deuterated ergot alkaloid is an estimation based on the principles of the kinetic isotope effect. Actual values would need to be determined experimentally.

Experimental Protocols

To empirically determine the comparative stability, the following experimental protocols are recommended:

Metabolic Stability Assay in Liver Microsomes

This assay is crucial for evaluating the impact of deuteration on metabolic clearance.

Objective: To determine and compare the in vitro half-life (t½) and intrinsic clearance (CLint) of a deuterated ergot alkaloid and its non-deuterated parent compound using liver microsomes.

Materials:

• Test compounds (non-deuterated and deuterated ergot alkaloid stocks, e.g., 1 mM in DMSO)

• Pooled liver microsomes (e.g., human, rat)

• Phosphate (B84403) buffer (e.g., 100 mM, pH 7.4)

• NADPH regenerating system (containing NADP+, glucose-6-phosphate, and G6P dehydrogenase)

• Quenching solution (e.g., ice-cold acetonitrile (B52724) with an internal standard)

• 96-well plates, incubator, LC-MS/MS system

Procedure:

• Preparation: Prepare working solutions of the test compounds and positive control in the phosphate buffer.

• Incubation Setup: In a 96-well plate, add the liver microsome suspension to the phosphate buffer.

• Pre-incubation: Add the test compound working solutions to their respective wells and pre-incubate the plate at 37°C for 5-10 minutes.

• Reaction Initiation: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to all wells except the negative controls (time = 0).

• Sampling and Quenching: At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), take an aliquot from the incubation wells and immediately transfer it to a collection plate containing the ice-cold quenching solution.

• Analysis: After centrifugation to precipitate proteins, analyze the supernatant using a validated LC-MS/MS method to quantify the remaining parent compound.

Data Analysis:

• Calculate the percentage of the parent compound remaining at each time point relative to the 0-minute time point.

• Plot the natural logarithm of the percent remaining versus time.

• Determine the slope of the linear portion of this curve, which represents the elimination rate constant (k).

• Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k.

• Compare the t½ values between the deuterated and non-deuterated compounds.

Forced Degradation Studies (Thermal and Photostability)

These studies are essential for understanding the intrinsic stability of the drug substance.

Objective: To compare the degradation profiles of deuterated and non-deuterated ergot alkaloids under thermal and photic stress.

Thermal Stability Protocol:

• Sample Preparation: Prepare solutions of the deuterated and non-deuterated ergot alkaloids in a suitable solvent (e.g., acetonitrile/water).

• Stress Condition: Incubate the solutions at an elevated temperature (e.g., 60°C) in a controlled oven.

• Time Points: Collect samples at various time points (e.g., 0, 4, 8, 12, 24 hours).

• Analysis: Analyze the samples by a stability-indicating HPLC method to quantify the parent compound and detect any degradation products.

Photostability Protocol:

• Sample Preparation: Prepare solutions as in the thermal stability protocol.

• Stress Condition: Expose the solutions to a controlled light source that provides both UV and visible light (as per ICH Q1B guidelines). A parallel set of samples should be wrapped in aluminum foil to serve as dark controls.

• Time Points: Collect samples at various time points.

• Analysis: Analyze the samples by HPLC to assess for degradation and epimerization.

Visualizations

Ergot Alkaloid Signaling Pathway

Ergot alkaloids exert their effects through various receptor interactions, primarily with adrenergic, dopaminergic, and serotonergic receptors. The following diagram illustrates a simplified, representative signaling pathway.

Caption: Simplified signaling pathway of a deuterated ergot alkaloid.

Experimental Workflow for Comparative Stability Testing

The following diagram outlines a logical workflow for the comparative stability assessment of deuterated and non-deuterated ergot alkaloids.

Caption: Workflow for comparative stability analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. juniperpublishers.com [juniperpublishers.com]
• 3. Kinetic isotope effect - Wikipedia [en.wikipedia.org]

The Superiority of Deuterated Internal Standards in Bioanalytical Quantification: A Performance Evaluation of 1-Methyllysergol-d3 and its Alternatives

For researchers, scientists, and drug development professionals, achieving the highest levels of accuracy and precision in quantitative bioanalysis is paramount. The choice of an internal standard is a critical decision in liquid chromatography-mass spectrometry (LC-MS) applications, as it is essential for correcting variability throughout the analytical workflow. This guide provides an objective comparison of the performance of deuterated internal standards, with a focus on 1-Methyllysergol-d3 as a representative example for the analysis of ergot alkaloids and related compounds, against non-deuterated alternatives.

Stable isotope-labeled internal standards (SIL-IS), such as 1-Methyllysergol-d3, are considered the gold standard in bioanalysis.[1][2] They are chemically identical to the analyte of interest, with the only difference being the replacement of one or more hydrogen atoms with deuterium. This subtle mass difference allows for their differentiation by the mass spectrometer while ensuring they exhibit nearly identical physicochemical properties to the analyte. This co-elution and similar ionization response allow for effective compensation for matrix effects, a common source of analytical error.[3]

In contrast, non-deuterated internal standards, often structural analogs, have similar but not identical chemical structures to the analyte. While they can be a more cost-effective option, their differing chemical properties can lead to variations in extraction recovery, chromatographic retention time, and ionization efficiency, potentially compromising the accuracy and precision of the analytical method.

This guide will delve into the performance of deuterated internal standards, using data from a closely related compound, deuterated lysergic acid diethylamide (LSD-D3), for the analysis of ergot alkaloids, as a proxy for 1-Methyllysergol-d3.

Comparative Performance Data

The following tables summarize the quantitative performance of a deuterated internal standard (LSD-D3) in the analysis of various ergot alkaloids in a wheat matrix, as a representative case study.[1][4]

Table 1: Linearity and Sensitivity of Ergot Alkaloid Analysis using a Deuterated Internal Standard (LSD-D3)

Analyte	Linearity (r²)	Limit of Detection (LOD) (µg/kg)	Limit of Quantification (LOQ) (µg/kg)
Ergometrine	>0.99	0.0178	0.0587
Ergosine	>0.99	0.0134	0.0442
Ergotamine	>0.99	0.0145	0.0479
Ergocornine	>0.99	0.0123	0.0406
Ergocristine	>0.99	0.225	0.744
α-Ergocryptine	>0.99	0.00893	0.0295
Ergometrinine	>0.99	0.0156	0.0515
Ergosinine	>0.99	0.0121	0.0399
Ergotaminine	>0.99	0.0132	0.0436
Ergocorninine	>0.99	0.0111	0.0366
Ergocristinine	>0.99	0.201	0.663
α-Ergocryptinine	>0.99	0.00998	0.0329

Data from a study on the analysis of ergot alkaloids in a wheat matrix using LSD-D3 as an internal standard.[1]

Table 2: Recovery and Precision of Ergot Alkaloid Analysis using a Deuterated Internal Standard (LSD-D3)

Analyte	Recovery (%)	Inter-Day Precision (%RSD)
Ergometrine	95.2 - 105.4	<15
Ergosine	92.1 - 108.7	<18
Ergotamine	88.5 - 110.2	<20
Ergocornine	90.3 - 107.9	<17
Ergocristine	68.3 - 119.1	<24
α-Ergocryptine	98.7 - 104.1	<12
Ergometrinine	93.4 - 106.8	<16
Ergosinine	91.5 - 109.3	<19
Ergotaminine	89.9 - 111.5	<21
Ergocorninine	92.7 - 108.1	<18
Ergocristinine	70.1 - 117.5	<23
α-Ergocryptinine	97.5 - 105.3	<13

Data from a study on the analysis of ergot alkaloids in a wheat matrix using LSD-D3 as an internal standard.[1]

Table 3: Matrix Effect in Ergot Alkaloid Analysis using a Deuterated Internal Standard (LSD-D3)

Analyte	Matrix Effect (%)
All 12 Ergot Alkaloids	101 - 113

A matrix effect between 80% and 120% is generally considered acceptable, indicating that the deuterated internal standard effectively compensates for signal suppression or enhancement caused by the matrix.[1]

In contrast to the comprehensive data available for deuterated internal standards, studies employing non-deuterated structural analogs, such as methysergide (B1194908) for ergot alkaloid analysis, often report wider variability in recovery and less effective matrix effect compensation.[5] The structural differences, although minor, can lead to different extraction efficiencies and ionization responses compared to the target analyte.

Experimental Protocols

A detailed methodology for the validation of an analytical method for ergot alkaloids using a deuterated internal standard (LSD-D3) is provided below. This protocol can be adapted for the use of 1-Methyllysergol-d3 for the analysis of relevant analytes.

1. Sample Preparation (QuEChERS Extraction)

• Weigh 5 g of homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of extraction solvent (e.g., acetonitrile/water, 84:16, v/v).

• Add the deuterated internal standard solution (e.g., LSD-D3).

• Shake vigorously for 1 minute.

• Add QuEChERS salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

• Shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Take an aliquot of the supernatant for cleanup.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer 1 mL of the supernatant to a d-SPE tube containing primary secondary amine (PSA) sorbent and MgSO₄.

• Vortex for 30 seconds.

• Centrifuge at 10,000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm filter before LC-MS/MS analysis.

3. LC-MS/MS Analysis

• LC System: UHPLC system.

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate.

• Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

• Gradient: A suitable gradient to separate the target analytes.

• MS System: Triple quadrupole mass spectrometer.

• Ionization: Positive electrospray ionization (ESI+).

• Detection: Multiple Reaction Monitoring (MRM).

Visualizing the Workflow

Caption: Experimental workflow for sample analysis using a deuterated internal standard.

Conclusion

The use of deuterated internal standards, such as 1-Methyllysergol-d3, is a superior approach for the quantitative analysis of ergot alkaloids and other complex analytes in challenging matrices. The experimental data from a closely related deuterated standard, LSD-D3, demonstrates excellent linearity, sensitivity, recovery, and precision, while effectively compensating for matrix effects.[1][4] While non-deuterated internal standards can be utilized, they often fall short in providing the same level of accuracy and reliability. For researchers, scientists, and drug development professionals who require the highest quality data, the investment in a deuterated internal standard is a critical step towards robust and defensible analytical results.

References

• 1. Validation of a New Sensitive Method for the Detection and Quantification of R and S-Epimers of Ergot Alkaloids in Canadian Spring Wheat Utilizing Deuterated Lysergic Acid Diethylamide as an Internal Standard - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Validation of a New Sensitive Method for the Detection and Quantification of R and S-Epimers of Ergot Alkaloids in Canadian Spring Wheat Utilizing Deuterated Lysergic Acid Diethylamide as an Internal Standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development and validation of an LC-MS method for quantitation of ergot alkaloids in lateral saphenous vein tissue - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to 1-Methyllysergol-d3 and ¹³C-Labeled Internal Standards in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison between the deuterated internal standard, 1-Methyllysergol-d3, and the broader class of ¹³C-labeled internal standards. The focus is on their application in quantitative analytical techniques, particularly liquid chromatography-mass spectrometry (LC-MS). The information presented is intended to assist researchers in selecting the most appropriate internal standard for their specific analytical needs, thereby enhancing the accuracy and reliability of their results.

Introduction to Stable Isotope Labeled Internal Standards

In quantitative mass spectrometry, stable isotope-labeled (SIL) internal standards are crucial for correcting analytical variability.[1][2][3] These standards are chemically identical to the analyte of interest but have a different mass due to the incorporation of heavy isotopes such as deuterium (B1214612) (²H or D), carbon-13 (¹³C), or nitrogen-15 (B135050) (¹⁵N).[3] By adding a known amount of the SIL internal standard to a sample at an early stage of the workflow, it can account for variations in sample preparation, extraction recovery, matrix effects (like ion suppression or enhancement), and instrument response.[1][4]

Core Comparison: Deuterium (d3) vs. Carbon-13 (¹³C) Labeling

The choice between a deuterated standard, such as 1-Methyllysergol-d3, and a ¹³C-labeled standard involves considering several factors that can impact analytical performance. While both serve the same fundamental purpose, their physicochemical properties can differ slightly, leading to notable differences in analytical outcomes.

Key Performance Characteristics

Feature	1-Methyllysergol-d3 (Deuterated)	¹³C-Labeled Standards	Rationale & Implications
Chromatographic Co-elution	May exhibit slight retention time shifts compared to the unlabeled analyte.[5][6]	Typically co-elutes perfectly with the unlabeled analyte.[5][7]	The larger relative mass difference between deuterium and protium (B1232500) can lead to chromatographic separation, especially in high-resolution systems like UPLC.[5] Non-co-elution can lead to inaccurate quantification if the analyte and standard experience different matrix effects.[6]
Isotopic Stability	Deuterium labels on certain positions can be susceptible to back-exchange with protons from the solvent or matrix.[3][6]	¹³C labels are chemically stable and not prone to exchange.[4][8]	Label instability can compromise the accuracy of the assay. Careful placement of deuterium labels on non-exchangeable positions is critical.[3]
Ion Suppression/Enhancement	Less effective at compensating for matrix effects if chromatographic separation occurs.[5]	More effective at compensating for ion suppression/enhancement due to identical elution profiles with the analyte.[5][9]	Co-elution ensures that the analyte and the internal standard are subjected to the same matrix-induced ion suppression or enhancement at the same time, leading to more accurate correction.
Mass Difference	Provides a +3 Da mass shift for 1-Methyllysergol-d3.	The mass shift depends on the number of ¹³C atoms incorporated.	A sufficient mass difference is necessary to prevent isotopic crosstalk between the analyte and the standard.
Commercial Availability & Cost	Deuterated standards are generally more common and less expensive to synthesize.[8][10]	¹³C-labeled standards are often more expensive and may have limited availability for certain compounds.[8][10]	Cost and availability are practical considerations that can influence the choice of internal standard.

Experimental Protocols

A typical experimental workflow for the quantification of an analyte in a complex biological matrix (e.g., plasma or urine) using a stable isotope-labeled internal standard is outlined below.

General Bioanalytical Method Using LC-MS/MS

• Sample Preparation:

  • Thaw biological samples (e.g., plasma) and an aliquot of the internal standard (e.g., 1-Methyllysergol-d3 or a ¹³C-labeled equivalent) on ice.

  • Spike a known concentration of the internal standard into all samples, calibrators, and quality control samples.

  • Perform protein precipitation by adding a solvent like acetonitrile (B52724) or methanol.

  • Vortex and centrifuge the samples to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube.

• Extraction (if necessary):

  • Depending on the analyte and matrix, a liquid-liquid extraction or solid-phase extraction may be performed on the supernatant to further clean up the sample and concentrate the analyte.

• Analysis by LC-MS/MS:

  • Inject the prepared sample into an LC-MS/MS system.

  • Chromatographically separate the analyte and internal standard from other matrix components using a suitable column and mobile phase gradient.

  • Detect the analyte and internal standard using tandem mass spectrometry in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions are monitored for both the analyte and the internal standard.

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Construct a calibration curve by plotting the peak area ratios of the calibrators against their known concentrations.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizing Key Concepts

To better illustrate the concepts discussed, the following diagrams are provided.

Caption: A typical workflow for a bioanalytical assay using a stable isotope-labeled internal standard.

Caption: Impact of ion suppression with co-eluting (¹³C) vs. non-co-eluting (d3) internal standards.

Conclusion

Both deuterated and ¹³C-labeled internal standards are valuable tools in quantitative analysis. However, for applications demanding the highest levels of accuracy and precision, ¹³C-labeled standards are generally superior. Their key advantage lies in their identical chromatographic behavior to the unlabeled analyte, which ensures more effective compensation for matrix effects. While 1-Methyllysergol-d3 can be a suitable internal standard, particularly when cost and availability are primary concerns, researchers should be aware of the potential for chromatographic shifts and label instability. For the development of robust and reliable bioanalytical methods, the use of ¹³C-labeled internal standards is the preferred approach when feasible.[7][9]

References

• 1. Advantages of using biologically generated 13 C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY00460K [pubs.rsc.org]
• 2. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 4. ukisotope.com [ukisotope.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. caymanchem.com [caymanchem.com]

Safety & Regulatory Compliance

Safe Disposal of 1-Methyllysergol-d3: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents like 1-Methyllysergol-d3 is a critical component of laboratory safety and environmental responsibility. This guide provides a detailed, step-by-step operational plan for the safe handling and disposal of 1-Methyllysergol-d3, ensuring the protection of personnel and compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to adhere to the following safety protocols to minimize exposure and mitigate risks.

Personal Protective Equipment (PPE): A comprehensive set of PPE is mandatory when handling 1-Methyllysergol-d3.

• Gloves: Nitrile or other chemically resistant gloves should be worn at all times.

• Eye Protection: Safety glasses with side shields or chemical splash goggles are essential.

• Lab Coat: A flame-retardant lab coat should be worn to protect against splashes.

• Respiratory Protection: Work should be conducted in a certified chemical fume hood. If there is a risk of aerosolization outside of a fume hood, a NIOSH-approved respirator with appropriate cartridges should be used.

Engineering Controls:

• Chemical Fume Hood: All handling and preparation for disposal of 1-Methyllysergol-d3 must be performed within a properly functioning chemical fume hood to prevent the inhalation of vapors or dust.

• Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are readily accessible and in good working order.

Hazard Summary and Disposal Plan

The following table summarizes the potential hazards and the recommended disposal route for 1-Methyllysergol-d3. This information is based on the general properties of ergoline (B1233604) alkaloids and hazardous chemical waste.

Parameter	Information
Chemical Name	1-Methyllysergol-d3
Chemical Class	Ergoline Alkaloid (Deuterated)
Potential Hazards	Based on the ergoline alkaloid class, potential hazards may include acute toxicity (if ingested, inhaled, or in contact with skin), and potential for neurological and vascular effects with long-term exposure. As a deuterated compound, its specific toxicological properties may not be fully characterized.
Personal Protective Equipment (PPE)	Nitrile gloves, safety goggles, lab coat, and work in a chemical fume hood.
Primary Disposal Route	Licensed Hazardous Waste Vendor.
Contaminated Materials Disposal	All contaminated materials (e.g., pipette tips, vials, absorbent pads) must be collected in a designated, sealed hazardous waste container.
Spill Cleanup	Absorb small spills with an inert absorbent material (e.g., vermiculite, sand) and collect in a sealed container for hazardous waste disposal. For large spills, evacuate the area and contact the institution's environmental health and safety (EHS) department.

Experimental Protocols: Step-by-Step Disposal Procedure

The following protocol outlines the detailed methodology for the safe disposal of 1-Methyllysergol-d3.

1. Waste Identification and Segregation:

• Designate a Waste Container: Use a clearly labeled, leak-proof, and chemically compatible container for the collection of 1-Methyllysergol-d3 waste. The container must be labeled "Hazardous Waste" and include the full chemical name.

• Segregate Waste Streams: Do not mix 1-Methyllysergol-d3 waste with other waste streams unless explicitly permitted by your institution's EHS guidelines.

2. Preparation for Disposal:

• Weigh and Document: Accurately weigh the amount of 1-Methyllysergol-d3 waste and record it in a laboratory waste log.

• Secure Packaging: Ensure the primary waste container is tightly sealed. If necessary, place the primary container into a larger, secondary containment vessel.

3. Storage Pending Disposal:

• Designated Storage Area: Store the sealed hazardous waste container in a designated, secure, and well-ventilated satellite accumulation area within the laboratory.

• Limited Accumulation Time: Adhere to the maximum allowable accumulation time for hazardous waste as specified by your institution and local regulations.

4. Final Disposal:

• Contact EHS: Coordinate with your institution's Environmental Health and Safety (EHS) department for the pickup and final disposal of the hazardous waste.

• Licensed Vendor: The EHS department will arrange for a licensed hazardous waste vendor to transport and dispose of the chemical in accordance with all federal, state, and local regulations. Under no circumstances should 1-Methyllysergol-d3 be disposed of down the drain or in the regular trash.

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 1-Methyllysergol-d3, from initial handling to final disposal.

Caption: Workflow for the safe disposal of 1-Methyllysergol-d3.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe and compliant disposal of 1-Methyllysergol-d3, fostering a secure research environment and upholding their commitment to environmental stewardship. Always consult your institution's specific safety and disposal guidelines.

Personal protective equipment for handling 1-Methyllysergol-d3

This guide provides critical safety and logistical information for the handling and disposal of 1-Methyllysergol-d3, a deuterated derivative of a potent psychoactive compound. The procedures outlined are designed to ensure the safety of researchers, scientists, and drug development professionals by minimizing exposure risk and ensuring proper containment and disposal.

Hazard Summary

Personal Protective Equipment (PPE)

The following table summarizes the essential personal protective equipment required for handling 1-Methyllysergol-d3. It is imperative to wear the specified PPE at all times when working with this compound.

PPE Category	Specification	Rationale
Hand Protection	Two pairs of powder-free, chemotherapy-grade nitrile gloves meeting ASTM D6978 standard. Change gloves every 30-60 minutes or immediately if contaminated.[2][3]	Prevents dermal absorption, which is a significant route of exposure.[1][2] Double-gloving provides an additional layer of protection.
Eye and Face Protection	Chemical safety goggles and a full-face shield.[3][4][5]	Protects against splashes and aerosols, preventing severe eye damage.[6]
Body Protection	A disposable, polyethylene-coated polypropylene (B1209903) gown with a solid front, long sleeves, and tight-fitting elastic or knit cuffs.[3] Gown must close in the back.[5]	Provides a barrier against skin contact and contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used, especially when handling the powder form or creating aerosols.[3][7]	Minimizes the risk of inhalation, a potential route of exposure that can cause respiratory tract irritation.[1][6]
Foot Protection	Disposable, skid-resistant shoe covers worn over laboratory-appropriate closed-toe shoes.[3][8]	Prevents the spread of contamination outside of the designated handling area.

Operational Plan: Handling and Disposal

This section provides a step-by-step guide for the safe handling and disposal of 1-Methyllysergol-d3.

1. Preparation and Engineering Controls:

• All handling of 1-Methyllysergol-d3 must be conducted within a certified chemical fume hood with sufficient ventilation.[1][7]

• Ensure that an eyewash station and safety shower are readily accessible and have been recently tested.[7]

• Prepare all necessary equipment and reagents before introducing the compound into the work area.

• Cover the work surface with absorbent, plastic-backed pads to contain any potential spills.

2. Handling the Compound:

• Don all required PPE as specified in the table above before entering the designated handling area.

• When weighing the solid compound, use a containment balance or perform the task in a way that minimizes the generation of dust.

• For creating solutions, add the solvent to the vial containing 1-Methyllysergol-d3 slowly to avoid splashing.

• Keep the container tightly closed when not in use.[7]

3. Spill Management:

• In the event of a spill, evacuate the immediate area and alert others.

• For small spills, use an inert absorbent material to soak up the liquid.[7]

• Place the absorbent material and any contaminated debris into a sealed, labeled hazardous waste container.

• Clean the spill area thoroughly with an appropriate decontaminating solution.

4. Disposal:

• All waste materials, including empty vials, contaminated gloves, gowns, and absorbent pads, must be disposed of as hazardous chemical waste.

• Place all contaminated disposable items in a designated, sealed, and clearly labeled hazardous waste container.

• Follow all institutional and local regulations for the disposal of hazardous chemical waste.

Experimental Workflow and Safety Diagram

The following diagram illustrates the logical flow of operations for safely handling 1-Methyllysergol-d3, from initial preparation to final disposal.

Caption: Workflow for Safe Handling of 1-Methyllysergol-d3.

References

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. pppmag.com [pppmag.com]
• 3. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 4. pharmastate.academy [pharmastate.academy]
• 5. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 6. iolitec.de [iolitec.de]
• 7. fishersci.com [fishersci.com]
• 8. Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]